Zeorin

• CAS: 22570-53-2

Core Science & Biosynthesis

Zeorin: A Technical Guide to its Molecular Properties, Analysis, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zeorin, a naturally occurring triterpenoid found predominantly in lichens, has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the molecular characteristics of Zeorin, detailed experimental protocols for its extraction, purification, and analysis, and an exploration of its known biological activities, with a focus on its anti-tumor and anti-diabetic potential. All quantitative data is presented in structured tables for clarity, and key experimental workflows are visualized using Graphviz diagrams.

Molecular Profile of Zeorin

Zeorin is a pentacyclic triterpenoid belonging to the hopane series. Its chemical structure and properties are fundamental to understanding its biological function and for developing analytical methodologies.

Molecular Formula and Weight

The chemical formula and molecular weight of Zeorin are well-established. This information is critical for mass spectrometry analysis and for calculating molar concentrations in experimental settings.

Property	Value	Reference
Molecular Formula	C₃₀H₅₂O₂	[1][2]
Molecular Weight	444.74 g/mol	[1][2]
CAS Number	22570-53-2	[1]

Experimental Protocols

The following sections detail the methodologies for the extraction, purification, and structural elucidation of Zeorin. These protocols are based on established techniques for the isolation and analysis of natural products.

Extraction and Purification of Zeorin from Lichen

The extraction and purification of Zeorin from its natural lichen sources is a multi-step process designed to isolate the compound with high purity.

Protocol:

• Sample Preparation: Air-dry and grind the lichen thalli to a fine powder to increase the surface area for solvent extraction.

• Solvent Extraction:

  • Perform a Soxhlet extraction of the powdered lichen material with acetone or ethanol. This initial extraction will contain a mixture of lichen metabolites.

  • Alternatively, maceration with the chosen solvent at room temperature for an extended period can be employed, followed by filtration.

• Concentration: Evaporate the solvent from the crude extract under reduced pressure using a rotary evaporator to obtain a concentrated residue.

• Chromatographic Separation:

  • Subject the concentrated extract to column chromatography on silica gel.

  • Elute the column with a gradient of solvents, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate.

  • Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing Zeorin.

• Crystallization:

  • Combine the Zeorin-containing fractions and evaporate the solvent.

  • Dissolve the residue in a minimal amount of a hot solvent (e.g., methanol or ethanol) and allow it to cool slowly to induce crystallization.[3][4]

  • Collect the resulting crystals by filtration and wash with a small amount of cold solvent to remove residual impurities.[3]

  • A second crystallization step may be necessary to achieve high purity (e.g., >97%).[3]

Figure 1: Workflow for the extraction and purification of Zeorin.

Analytical Characterization of Zeorin

Accurate structural elucidation and purity assessment of Zeorin are crucial. The following analytical techniques are standard for this purpose.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of Zeorin.

Protocol:

• Dissolve a purified sample of Zeorin in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire ¹H NMR and ¹³C NMR spectra. The chemical shifts and coupling constants will be characteristic of the hopane triterpenoid structure.

• For more detailed structural assignment, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed to establish connectivity between protons and carbons.

2.2.2. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of Zeorin, which aids in its identification.

Protocol:

• Introduce the purified Zeorin sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Acquire the mass spectrum. The molecular ion peak (M⁺) will correspond to the molecular weight of Zeorin.

• Analyze the fragmentation pattern. The way the molecule breaks apart can provide valuable structural information.[5][6][7]

Biological Activities and Potential Signaling Pathways

Zeorin has demonstrated promising biological activities, particularly in the areas of cancer and diabetes research. While the precise signaling pathways are still under investigation, plausible mechanisms can be inferred from studies on structurally similar compounds.

Anti-Tumor Activity

Several studies have indicated that triterpenoids, the class of compounds to which Zeorin belongs, can inhibit the proliferation of cancer cells and induce apoptosis.

Potential Mechanism of Action:

The anti-tumor effects of Zeorin may be mediated through the induction of apoptosis and cell cycle arrest in cancer cells. This could involve the modulation of key signaling pathways that regulate cell survival and proliferation.

Figure 2: Postulated anti-tumor signaling pathway of Zeorin.

Based on studies of other triterpenoids, Zeorin may inhibit the PI3K/Akt signaling pathway, a crucial regulator of cell survival.[8] Inhibition of this pathway can lead to cell cycle arrest, preventing cancer cells from dividing, and can also trigger apoptosis, or programmed cell death.[8][9]

Anti-Diabetic Activity

Triterpenoids have also been investigated for their potential to manage diabetes. The mechanism is thought to involve the modulation of insulin signaling and glucose metabolism.

Potential Mechanism of Action:

Zeorin may exert its anti-diabetic effects by enhancing insulin sensitivity and promoting glucose uptake in peripheral tissues like skeletal muscle.

Figure 3: Postulated anti-diabetic signaling pathway of Zeorin.

By potentially enhancing the signaling cascade downstream of the insulin receptor, including the activation of IRS proteins, PI3K, and Akt, Zeorin could promote the translocation of GLUT4 glucose transporters to the cell membrane, thereby increasing glucose uptake from the bloodstream.[10][11][12]

Conclusion

Zeorin presents a compelling profile as a bioactive natural product with significant therapeutic potential. The experimental protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug development. Further investigation into the specific molecular targets and signaling pathways of Zeorin is warranted to fully elucidate its mechanisms of action and to advance its potential clinical applications.

References

• 1. science.uct.ac.za [science.uct.ac.za]
• 2. youtube.com [youtube.com]
• 3. Extraction and purification of crocin from saffron stigmas employing a simple and efficient crystallization method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]
• 9. The Effects of Orientin on Proliferation and Apoptosis of T24 Human Bladder Carcinoma Cells Occurs Through the Inhibition of Nuclear Factor-kappaB and the Hedgehog Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Insulin Signaling and the Regulation of Glucose Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regulation of insulin signalling, glucose uptake and metabolism in rat skeletal muscle cells upon prolonged exposure to resistin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Insulin regulation of glucose uptake: a complex interplay of intracellular signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

The Occurrence and Analysis of Zeorin: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Natural Sources, Biosynthesis, and Analysis of the Triterpenoid Compound Zeorin.

Introduction

Zeorin, a pentacyclic triterpenoid of the hopane series, is a secondary metabolite found in a variety of organisms, most notably lichens and certain fungi. This compound, with the molecular formula C₃₀H₅₂O₂, has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the natural sources of zeorin, details its biosynthetic origins, and outlines the experimental protocols for its extraction, isolation, and characterization. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, drug discovery, and related fields.

Natural Sources of Zeorin

Zeorin is predominantly found in the symbiotic organisms known as lichens, and has also been isolated from several species of fungi. While less common, its presence has been reported in at least one plant species.

Lichens: The Primary Source

A wide array of lichen species are known to produce zeorin, often in significant quantities. It is a characteristic metabolite in several genera within the Lecanoromycetes class. Notable lichen genera that are sources of zeorin include:

• Lecanora : Various species within this genus are well-documented producers of zeorin.[1] Quantitative analyses have shown a wide range of zeorin content among different Lecanora species.

• Parmelia : The presence of zeorin has been confirmed in species such as Parmelia entotheiochroa.[2]

• Cladonia : Certain species of this genus are also known to contain zeorin.

• Heterodermia : Zeorin has been identified as a constituent in this genus.

• Anaptychia : The mycobiont of Anaptychia hypoleuca has been shown to produce zeorin.

Fungal Sources

Zeorin has been isolated from entomopathogenic fungi, specifically from the genera Aschersonia and Hypocrella. These fungi are pathogens of insects such as whiteflies and scale insects.[3][4][5] The production of zeorin and other hopane-type triterpenes may serve as a chemotaxonomic marker for these fungal genera.[2]

Plant Sources

The occurrence of zeorin in the plant kingdom is less common. However, it has been reported to be isolated from Iris missouriensis.

Data Presentation: Quantitative Analysis of Zeorin

The concentration of zeorin can vary significantly between different species and even within the same species depending on environmental factors. The following table summarizes the available quantitative data for zeorin content in various natural sources.

Natural Source (Species)	Family/Order	Zeorin Content (mg/g of dry weight)	Reference
Lecanora megalocheila	Lecanoraceae	0.029	[1]
Lecanora muralis	Lecanoraceae	1.32	[1]
Lecanora subimmergens	Lecanoraceae	0.83	[1]

Biosynthesis of Zeorin

Zeorin belongs to the hopanoid class of triterpenoids. The biosynthesis of hopanoids is a complex process that begins with the cyclization of squalene. While the complete and specific enzymatic pathway for zeorin has not been fully elucidated, the general hopanoid biosynthesis pathway provides a strong framework.

The key enzyme in this pathway is squalene-hopene cyclase (SHC) , which catalyzes the direct, oxygen-independent cyclization of squalene to form the pentacyclic hopene skeleton.[6][7] Subsequent modifications, such as hydroxylation, are required to produce zeorin. These hydroxylation steps, at positions C-6 and C-22, are likely catalyzed by cytochrome P450 monooxygenases , a large family of enzymes known for their role in the oxidation of various organic substances, including terpenoids.[8][9][10]

Proposed biosynthetic pathway of Zeorin.

Experimental Protocols

The following sections detail the methodologies for the extraction, isolation, and characterization of zeorin from natural sources, primarily lichens.

Extraction of Zeorin

A common and efficient method for extracting triterpenoids like zeorin from dried lichen thalli is Soxhlet extraction .

Materials:

• Dried and powdered lichen material

• Soxhlet extractor apparatus

• Round-bottom flask

• Heating mantle

• Condenser

• Cellulose extraction thimble

• Acetone (HPLC grade)

• Rotary evaporator

Protocol:

• Accurately weigh a suitable amount of finely powdered, air-dried lichen material (e.g., 20-50 g).

• Place the powdered lichen material into a cellulose extraction thimble.

• Place the thimble inside the main chamber of the Soxhlet extractor.

• Fill a round-bottom flask with a sufficient volume of acetone to allow for continuous siphoning (typically 2-3 times the volume of the Soxhlet chamber).

• Assemble the Soxhlet apparatus with the round-bottom flask at the bottom, the extractor in the middle, and the condenser on top.

• Connect the condenser to a cold water supply.

• Heat the acetone in the round-bottom flask using a heating mantle to a gentle boil.

• Allow the extraction to proceed for 6-8 hours. The solvent will continuously cycle, extracting the compounds from the lichen material.

• After the extraction is complete, turn off the heat and allow the apparatus to cool.

• Concentrate the acetone extract under reduced pressure using a rotary evaporator to obtain a crude extract.

• Dry the crude extract in a vacuum oven to remove any residual solvent.

Isolation and Purification by Column Chromatography

The crude extract containing zeorin can be purified using silica gel column chromatography .

Materials:

• Crude lichen extract

• Silica gel (60-120 mesh) for column chromatography

• Glass chromatography column

• Cotton or glass wool

• Sand (acid-washed)

• Elution solvents: n-hexane and ethyl acetate (HPLC grade)

• Collection tubes or flasks

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing chamber

• UV lamp (254 nm)

• Staining solution (e.g., anisaldehyde-sulfuric acid)

Protocol:

• Column Packing:

  • Plug the bottom of the chromatography column with a small piece of cotton or glass wool.

  • Add a thin layer of sand over the plug.

  • Prepare a slurry of silica gel in n-hexane.

  • Pour the slurry into the column and allow the silica gel to settle, tapping the column gently to ensure even packing.

  • Add a layer of sand on top of the silica gel bed.

  • Equilibrate the column by running n-hexane through it until the packing is stable.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform or a mixture of n-hexane and ethyl acetate).

  • Alternatively, for less soluble extracts, perform a dry loading by adsorbing the extract onto a small amount of silica gel, evaporating the solvent, and carefully adding the dried powder to the top of the column.

• Elution:

  • Begin elution with 100% n-hexane.

  • Gradually increase the polarity of the mobile phase by adding increasing proportions of ethyl acetate (e.g., 9:1, 8:2, 7:3 n-hexane:ethyl acetate). This is known as gradient elution.

  • Collect fractions of the eluate in separate tubes.

• Fraction Analysis:

  • Monitor the separation by spotting the collected fractions on TLC plates.

  • Develop the TLC plates in a suitable solvent system (e.g., n-hexane:ethyl acetate 7:3).

  • Visualize the spots under a UV lamp and/or by staining with anisaldehyde-sulfuric acid reagent followed by heating.

  • Combine the fractions containing the pure compound of interest (zeorin).

• Final Purification:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain purified zeorin.

  • The purity can be further assessed by HPLC.

Characterization of Zeorin

The identity and purity of the isolated zeorin can be confirmed using spectroscopic techniques.

1. High-Performance Liquid Chromatography (HPLC)

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., Diode Array Detector (DAD) or Refractive Index Detector (RID) as zeorin lacks a strong chromophore).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase and Gradient Program (Example):

• A gradient elution is typically used.

• Solvent A: Water

• Solvent B: Acetonitrile or Methanol

• A typical gradient might start with a higher proportion of water and gradually increase the proportion of the organic solvent over time. For example, starting with 60% B and increasing to 100% B over 20-30 minutes. The exact gradient will need to be optimized for the specific column and system.

Procedure:

• Prepare a standard solution of zeorin of known concentration in a suitable solvent (e.g., methanol).

• Prepare the sample solution by dissolving the purified compound in the mobile phase.

• Inject the standard and sample solutions into the HPLC system.

• Monitor the chromatogram and compare the retention time of the peak in the sample with that of the standard.

• The purity of the sample can be estimated from the peak area percentage.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of zeorin.

Sample Preparation:

• Dissolve a few milligrams of the purified zeorin in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Expected Chemical Shifts:

• ¹H NMR: The spectrum will show characteristic signals for the methyl groups of the hopane skeleton, typically appearing as singlets in the upfield region. Protons attached to carbons bearing hydroxyl groups will appear as multiplets at a lower field.

• ¹³C NMR: The spectrum will show 30 carbon signals corresponding to the hopane skeleton. The carbons attached to the hydroxyl groups (C-6 and C-22) will be deshielded and appear at a lower field compared to other sp³ hybridized carbons.

Note: Specific chemical shift values can be found in chemical databases such as PubChem (CID 159931).[11]

Experimental Workflow

The overall process for the isolation and identification of zeorin from a natural source can be summarized in the following workflow.

Experimental workflow for Zeorin isolation.

Conclusion

Zeorin represents a readily available natural product from various lichens and fungi. This guide has provided a detailed overview of its natural sources, a plausible biosynthetic pathway, and comprehensive experimental protocols for its extraction, purification, and characterization. The methodologies and data presented herein are intended to facilitate further research into the chemical properties and potential therapeutic applications of this intriguing triterpenoid. The continued exploration of natural products like zeorin holds significant promise for the discovery of novel bioactive compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. On the triterpenic constituents of a lichen, Parmelia entotheiochroa Hue.; zeorin, leucotylin, leucotylic acid, and five new related triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hrpub.org [hrpub.org]
• 4. A monograph of the entomopathogenic genera Hypocrella, Moelleriella, and Samuelsia gen. nov. (Ascomycota, Hypocreales, Clavicipitaceae), and their aschersonia-like anamorphs in the Neotropics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Hopanoid lipids: from membranes to plant–bacteria interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Microbial cytochromes P450: biodiversity and biotechnology. Where do cytochromes P450 come from, what do they do and what can they do for us? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytochrome P450-dependent eicosanoid production and crosstalk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Hopanoids - Wikipedia [en.wikipedia.org]

Zeorin discovery and history in natural products

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An In-depth Technical Guide to the Discovery and History of Zeorin in Natural Products

Introduction

Zeorin, a pentacyclic triterpenoid of the hopane family, is a significant secondary metabolite found predominantly in lichens and to a lesser extent in some fungi.[1][2] Its presence in various lichen species has been a subject of chemotaxonomic studies for decades. With a molecular formula of C30H52O2, this complex natural product has garnered interest for its potential biological activities, including anti-inflammatory and anticancer properties.[1] This technical guide provides a comprehensive overview of the discovery, history, chemical properties, and biological significance of Zeorin, with a focus on its role as a natural product.

History of Discovery

The discovery of Zeorin can be traced back to the early 20th century with the foundational work of the German botanist and chemist Wilhelm Zopf . In his seminal 1907 publication, "Die Flechtenstoffe" (The Lichen Substances), Zopf systematically documented the chemical constituents of lichens, and it is in this comprehensive work that Zeorin was first described.[3][4] This marked a significant milestone in the field of natural product chemistry, laying the groundwork for future investigations into the diverse secondary metabolites produced by lichens.

Subsequent research in the mid-20th century focused on elucidating the precise chemical structure of Zeorin. The intricate pentacyclic hopane skeleton was eventually characterized through a combination of chemical degradation studies and early spectroscopic techniques. This foundational work was crucial for understanding the biosynthesis of hopanoids and their distribution in the natural world.

A brief timeline of key milestones in Zeorin research.

Chemical Properties

Zeorin is a saturated pentacyclic triterpenoid with the systematic IUPAC name (3S,3aS,5aR,5bR,7S,7aS,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-7-ol.[2] Its structure is characterized by a hopane backbone, substituted with hydroxyl groups at positions C-6 and C-22.[1]

Table 1: Physicochemical Properties of Zeorin

Property	Value	Reference
Molecular Formula	C30H52O2	[2]
Molecular Weight	444.7 g/mol	[2]
Appearance	White crystalline solid
Melting Point	232-233 °C
Solubility	Soluble in chloroform, acetone, and ethanol; sparingly soluble in water.

Spectroscopic Data:

The structural elucidation of Zeorin has been confirmed by various spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Mass Spectrometry: The mass spectrum of Zeorin provides valuable information about its molecular weight and fragmentation pattern. The fragmentation of the hopane skeleton can lead to a series of characteristic ions, although a detailed fragmentation analysis is not widely published.

Natural Occurrence and Quantitative Data

Zeorin is a characteristic triterpenoid found in a wide range of lichen species, particularly within the genus Lecanora.[5][6] Its presence and concentration can vary significantly between different species and even within populations of the same species, influenced by environmental factors.

Table 2: Quantitative Content of Zeorin in Various Lecanora Species

Lichen Species	Zeorin Content (mg/mg of ethanol extract)	Reference
Lecanora megalocheila	0.029	[5]
Lecanora muralis	1.32	[5]
Lecanora subimmergens	0.83	[5]

Experimental Protocols

Extraction and Isolation of Zeorin from Lichens

The following is a generalized protocol for the extraction and isolation of Zeorin from lichen thalli, based on common methods for triterpenoid extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. Hopanoids - Wikipedia [en.wikipedia.org]
• 3. epfl.ch [epfl.ch]
• 4. New Record of Lecanora muralis (Lichenized Fungus) in South Korea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Spectroscopic Data of Zeorin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Zeorin, a pentacyclic triterpenoid of the hopane series. The information presented is intended to support researchers, scientists, and drug development professionals in the identification, characterization, and utilization of this natural product. All quantitative data is summarized in structured tables for ease of reference, and detailed experimental protocols, where available, are provided.

Chemical Structure of Zeorin

Zeorin, with the molecular formula C₃₀H₅₂O₂, is chemically designated as hopane-6α,22-diol. Its structure consists of a five-ring hopane skeleton with hydroxyl groups positioned at C-6 and C-22.

Molecular Formula: C₃₀H₅₂O₂ Molar Mass: 444.72 g/mol CAS Number: 22570-53-2

Spectroscopic Data

The following sections detail the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Zeorin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic molecules. The ¹H and ¹³C NMR data for Zeorin are presented below.

Table 1: ¹H NMR Spectroscopic Data for Zeorin

Position	Chemical Shift (δ, ppm)
H-6β	3.89 (ddd, J = 10.7, 10.5, 4.0 Hz)
Other proton signals were not explicitly detailed in the readily available literature.

Table 2: ¹³C NMR Spectroscopic Data for Zeorin

Position	Chemical Shift (δ, ppm)
C-6	69.5
A complete list of ¹³C chemical shifts was not available in the searched literature.

While a specific detailed protocol for Zeorin was not found in the immediate search, a general procedure for acquiring NMR spectra of triterpenoids is as follows:

• Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD) in a 5 mm NMR tube.

• Instrument: A high-field NMR spectrometer (e.g., 400, 500, or 600 MHz) is used for data acquisition.

• ¹H NMR: Standard pulse sequences are used to acquire the proton spectrum.

• ¹³C NMR: Proton-decoupled spectra are typically acquired to simplify the spectrum to single lines for each carbon atom.

• 2D NMR: Experiments such as COSY, HSQC, and HMBC are often performed to establish connectivity and aid in the complete assignment of proton and carbon signals.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 3: IR Spectroscopic Data for Zeorin

Wavenumber (cm⁻¹)	Assignment
3385	O-H stretching (hydroxyl groups)
2945	C-H stretching (aliphatic)
1382	C-H bending
1159	C-O stretching
1040, 1024	C-O stretching
947	O-H bending

A common method for obtaining the IR spectrum of a solid sample like Zeorin is the KBr pellet method:

• Sample Preparation: A small amount of the sample is finely ground with dry potassium bromide (KBr).

• Pellet Formation: The mixture is pressed under high pressure to form a thin, transparent pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound and can also provide structural information through fragmentation analysis.

Table 4: Mass Spectrometry Data for Zeorin

Ion	m/z
[M+H]⁺	445.3992
Detailed fragmentation data was not available in the searched literature.

Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry is a common technique for the analysis of natural products like Zeorin.

• Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) at a low concentration.

• Infusion: The solution is infused into the ESI source of the mass spectrometer.

• Ionization: A high voltage is applied to the sample solution, causing it to form a fine spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase ions.

• Analysis: The ions are accelerated into the time-of-flight analyzer, where they are separated based on their mass-to-charge ratio.

This guide provides a foundational set of spectroscopic data for Zeorin. For more in-depth structural elucidation, the use of advanced 2D NMR techniques is highly recommended. Researchers are encouraged to consult the primary literature for more detailed experimental conditions and data interpretation.

Zeorin Solubility: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Zeorin, a pentacyclic triterpenoid of the hopane series. Due to the limited availability of specific quantitative solubility data for Zeorin in publicly accessible literature, this document synthesizes information on the general solubility of structurally related pentacyclic triterpenes to offer valuable insights for researchers. It also details a robust experimental protocol for determining the precise solubility of Zeorin in various organic solvents.

Overview of Zeorin

Zeorin (CAS No. 22570-53-2) is a naturally occurring triterpene with the molecular formula C₃₀H₅₂O₂.[1] Found in various lichens, it belongs to the hopane family of pentacyclic triterpenoids.[2][3] Understanding its solubility is a critical first step in the development of analytical methods, formulation studies, and preclinical research.

Estimated Solubility Profile of Zeorin

While specific quantitative data for Zeorin is scarce, the general solubility behavior of pentacyclic triterpenoids provides a strong indication of its likely characteristics. These compounds are typically non-polar and therefore exhibit poor solubility in aqueous solutions while being soluble in various organic solvents.[4][5] The expected solubility of Zeorin in a range of common organic solvents is summarized in Table 1. This information is extrapolated from data on similar triterpenoids, such as betulinic acid, oleanolic acid, and ursolic acid.[4][6][7]

Table 1: Estimated Solubility of Zeorin in Common Organic Solvents

Solvent Class	Solvent	Expected Solubility	Rationale / Notes
Alcohols	Methanol	Likely Soluble	Pentacyclic triterpenes are often soluble in lower alcohols.[4]
Ethanol	Likely Soluble	Commonly used for extraction and solubilization of triterpenoids.[4][5]
Isopropanol	Likely Soluble	Similar polarity to ethanol.
Chlorinated Solvents	Dichloromethane (DCM)	Likely Soluble	A common solvent for non-polar to moderately polar organic compounds.
Chloroform	Likely Soluble	Effective for many lipids and triterpenoids.
Ethers	Diethyl Ether	Moderately Soluble	Expected to be a reasonably good solvent.
Tetrahydrofuran (THF)	Likely Soluble	A versatile solvent for a wide range of organic compounds.
Ketones	Acetone	Moderately to Highly Soluble	Often used in the extraction of natural products, including triterpenes.
Amides	Dimethylformamide (DMF)	Likely Highly Soluble	A polar aprotic solvent known to dissolve many poorly soluble compounds.[7]
Dimethyl Acetamide (DMA)	Likely Highly Soluble	Mentioned as a solvent for solubilizing poorly soluble triterpenes like betulinic acid.[6]
Esters	Ethyl Acetate	Moderately Soluble	Commonly used in chromatography and extraction of triterpenoids.
Glycols	Polyethylene Glycol (PEG)	Potentially Soluble (Formulation Dependent)	Often used in co-solvent systems to enhance the solubility of poorly soluble drugs.[6]
Propylene Glycol	Potentially Soluble (Formulation Dependent)	Used as a co-solvent for oral and parenteral formulations.[4]
Hydrocarbons	n-Hexane	Poorly Soluble to Insoluble	Zeorin's polarity, due to its two hydroxyl groups, likely limits its solubility in non-polar hydrocarbons.
Toluene	Sparingly Soluble	May show some solubility, but likely limited.
Aqueous	Water	Insoluble	Pentacyclic triterpenes are characteristically insoluble in water.[4][5]

Experimental Protocol for Solubility Determination

To obtain precise quantitative solubility data for Zeorin, a robust and standardized experimental protocol is essential. The following method is a widely accepted approach for determining the equilibrium solubility of a solid compound in a solvent.

Materials and Equipment

• Zeorin (high purity, >95%)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (readable to at least 0.01 mg)

• Vials with screw caps (e.g., 2 mL or 4 mL glass vials)

• Constant temperature incubator/shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Evaporative Light Scattering Detector - ELSD)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Experimental Workflow

The general workflow for determining the solubility of Zeorin is depicted in the diagram below.

Caption: A flowchart illustrating the key steps in the experimental determination of Zeorin's solubility.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of Zeorin (e.g., 5-10 mg) to a glass vial. The exact amount should be enough to ensure that undissolved solid remains at equilibrium.

  • Accurately add a known volume of the selected organic solvent (e.g., 1 mL) to the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Prepare triplicate samples for each solvent.

• Equilibration:

  • Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required for equilibration should be determined empirically by taking measurements at different time points until the concentration of Zeorin in the solution remains constant.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • Centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the remaining solid.

  • Carefully withdraw an aliquot of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any fine, suspended particles.

• Quantification:

  • Prepare a stock solution of Zeorin of a known concentration in a suitable solvent (e.g., methanol or acetonitrile).

  • From the stock solution, prepare a series of calibration standards of decreasing concentrations.

  • Accurately dilute the filtered saturated solution with a suitable solvent to bring the concentration within the range of the calibration curve.

  • Analyze the calibration standards and the diluted sample solutions by HPLC.

  • Construct a calibration curve by plotting the peak area (or height) versus the concentration of the standards.

  • Determine the concentration of Zeorin in the diluted sample from the calibration curve.

  • Calculate the solubility of Zeorin in the original solvent by multiplying the determined concentration by the dilution factor.

Visualization of a General Solubility Determination Workflow

The logical process of determining the solubility of a compound can be visualized as follows:

Caption: A diagram showing the logical progression of steps for determining the solubility of a chemical compound.

Conclusion

While quantitative solubility data for Zeorin remains to be definitively established and published, this guide provides a strong foundational understanding for researchers. By leveraging the known solubility characteristics of related pentacyclic triterpenoids and employing the detailed experimental protocol provided, scientists can accurately determine the solubility of Zeorin in various organic solvents. This information is indispensable for advancing the research and development of Zeorin for potential therapeutic applications.

References

• 1. Zeorin - Wikipedia [en.wikipedia.org]
• 2. Zeorin | C30H52O2 | CID 159931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. EP0555484B1 - Water-soluble pentacyclic triterpene composition and production thereof - Google Patents [patents.google.com]
• 5. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 6. US6656970B2 - Method and compositions for solubilization of pentacyclic triterpenes - Google Patents [patents.google.com]
• 7. An Update on Pentacyclic Triterpenoids Ursolic and Oleanolic Acids and Related Derivatives as Anticancer Candidates - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role of Zeorin in Fungal Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zeorin, a complex triterpene predominantly found in lichens, represents a fascinating yet underexplored secondary metabolite from a fungal metabolic perspective. As the product of the lichen's fungal partner (the mycobiont), zeorin's biological role extends beyond the symbiotic relationship, offering insights into unique fungal metabolic pathways and potential pharmacological applications. This technical guide provides an in-depth exploration of the current understanding of zeorin's function within fungal metabolism. It consolidates available quantitative data, details relevant experimental protocols, and visualizes key biosynthetic and signaling pathways. This document aims to serve as a comprehensive resource for researchers investigating fungal secondary metabolism and professionals in drug discovery seeking novel bioactive compounds.

Introduction

Fungi are prolific producers of a vast array of secondary metabolites, compounds not essential for primary growth but crucial for adaptation, defense, and interaction with the environment. Among these, triterpenoids are a large and structurally diverse class of natural products with a wide range of biological activities. Zeorin (C₃₀H₅₂O₂), a hopane-type triterpene, is a characteristic secondary metabolite of many lichen species, produced by the fungal symbiont. While its presence has been used for taxonomic classification of lichens, its specific role within the metabolism of the producing fungus is an area of active investigation. Understanding the biosynthesis, regulation, and physiological effects of zeorin in the mycobiont can unveil novel enzymatic machinery, metabolic control points, and potential targets for biotechnological applications.

Zeorin Biosynthesis in the Fungal Mycobiont

The biosynthesis of zeorin, like other fungal triterpenes, is a branch of the primary carbohydrate metabolism, originating from acetyl-CoA. The pathway follows the general scheme of terpenoid biosynthesis, involving the mevalonate (MVA) pathway to produce the isoprene building blocks, followed by cyclization and subsequent modifications.

A Hypothetical Biosynthetic Pathway for Zeorin:

Based on the established principles of triterpene biosynthesis in fungi, a putative pathway for zeorin can be outlined. This begins with the synthesis of squalene, the common precursor for most triterpenes, and proceeds through a series of enzymatic steps to yield the final zeorin molecule. The key enzymes likely involved are a squalene synthase, a squalene epoxidase, and a specialized triterpene cyclase (oxidosqualene cyclase) that catalyzes the formation of the characteristic hopane skeleton. Subsequent hydroxylation steps would be carried out by cytochrome P450 monooxygenases.

Caption: Hypothetical biosynthetic pathway of zeorin in the fungal mycobiont.

Putative Biological Roles of Zeorin in Fungal Metabolism

While the definitive role of zeorin in the metabolism of its producing fungus remains to be fully elucidated, several hypotheses can be drawn from the functions of other fungal triterpenoids:

• Membrane Integrity and Fluidity: Triterpenoids, structurally similar to sterols, can integrate into cellular membranes, influencing their fluidity and permeability. This could be particularly important for fungi in lichens, which are often subjected to extreme environmental conditions such as desiccation and temperature fluctuations.

• Cellular Signaling: Some fungal secondary metabolites act as intracellular signaling molecules. While there is no direct evidence for zeorin, it is plausible that it or its biosynthetic intermediates could play a role in regulating fungal development or stress responses.

• Enzyme Regulation: There is evidence of other lichen secondary metabolites possessing enzymatic inhibitory activity. For instance, zeorin has been reported to show strong inhibition of α-glucosidase, even superior to the drug acarbose[1]. This suggests a potential role in modulating carbohydrate metabolism, although it is unclear if this inhibition occurs within the fungal cell or is an external effect.

• Chemical Defense: Secondary metabolites are often produced as a defense mechanism against competing microorganisms or predators. While this is a well-established role in the context of the entire lichen, the direct antifungal or antibacterial properties of zeorin produced by the mycobiont in isolation are less understood.

Quantitative Data on Zeorin Content

The concentration of zeorin can vary significantly between different lichen species. This variation is likely due to genetic differences in the biosynthetic gene clusters and regulatory mechanisms of the respective mycobionts.

Lichen Species	Zeorin Content (mg/mg of extract)	Reference
Lecanora megalocheila	0.029	[2]
Lecanora muralis	1.32	[2]
Lecanora subimmergens	0.83	[2]

Note: The data presented is from ethanol extracts of lichen thalli and represents the combined biomass of the mycobiont and photobiont.

Experimental Protocols

Investigating the biological role of zeorin in fungal metabolism requires a combination of analytical, genetic, and physiological experiments. The following are detailed methodologies for key experiments.

Isolation and Culture of the Lichen Mycobiont

Objective: To obtain a pure culture of the zeorin-producing fungus, free from its photosynthetic partner.

Methodology:

• Surface Sterilization: Thalli of a zeorin-containing lichen are washed with sterile distilled water. They are then surface-sterilized by sequential immersion in 70% ethanol for 30 seconds and a 1% sodium hypochlorite solution for 1-2 minutes, followed by several rinses with sterile distilled water.

• Isolation: Aseptically dissect the sterilized thalli to expose the fungal medulla. Small fragments of the medulla are excised and placed onto a suitable culture medium, such as Malt-Yeast Extract Agar (2% malt extract, 0.2% yeast extract, 1.5% agar).

• Incubation: Plates are incubated in the dark at 18-20°C. Fungal growth is typically slow, and colonies may take several weeks to months to appear.

• Subculturing: Once fungal colonies are established, they are subcultured to fresh media to obtain a pure culture.

Extraction and Quantification of Zeorin from Fungal Culture

Objective: To extract and quantify the amount of zeorin produced by the isolated mycobiont. This protocol is adapted from methods used for ergosterol, a structurally related triterpenoid.

Methodology:

• Biomass Harvesting: Fungal mycelium from liquid or solid culture is harvested by filtration or scraping, respectively. The biomass is then lyophilized and the dry weight is determined.

• Saponification: A known amount of dried mycelium (e.g., 20-50 mg) is placed in a glass vial with a methanolic potassium hydroxide solution (e.g., 10 ml of 0.2 M KOH in methanol).

• Lipid Extraction: The mixture is heated at 80°C for 30 minutes in a heating block to saponify lipids and release zeorin. After cooling, the extract is partitioned against n-hexane. The hexane phase, containing the non-saponifiable lipids including zeorin, is collected.

• Solid-Phase Extraction (SPE) for Purification: The hexane extract is passed through a C18 SPE cartridge to remove interfering compounds. The cartridge is washed with a suitable solvent, and zeorin is then eluted with a more nonpolar solvent like acetone or ethyl acetate.

• Quantification by High-Performance Liquid Chromatography (HPLC): The purified extract is evaporated to dryness and redissolved in a known volume of a suitable solvent (e.g., methanol or isopropanol). Quantification is performed using an HPLC system equipped with a C18 column and a UV or Evaporative Light Scattering Detector (ELSD). A standard curve is generated using purified zeorin.

Functional Analysis of a Putative Zeorin Synthase Gene

Objective: To identify and functionally characterize the triterpene synthase responsible for producing the hopane skeleton of zeorin.

Methodology:

• Gene Identification: A putative triterpene synthase gene is identified from the genome or transcriptome of the mycobiont through homology searches using known oxidosqualene cyclase sequences.

• Heterologous Expression: The candidate gene is cloned into an expression vector suitable for a heterologous host, such as Saccharomyces cerevisiae or Aspergillus oryzae. The host strain should ideally be engineered to accumulate the precursor, 2,3-oxidosqualene.

• Metabolite Analysis: The engineered host is cultured, and the metabolites are extracted. The extract is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the product of the heterologously expressed enzyme. The mass spectrum and retention time are compared to authentic standards if available.

Caption: Experimental workflow for studying zeorin biosynthesis.

Potential Signaling Pathways Influenced by Zeorin

While direct evidence is lacking, we can speculate on potential signaling interactions based on the known roles of other fungal secondary metabolites and the general architecture of fungal signaling networks.

A Hypothetical Model for Zeorin's Influence on Fungal Stress Response:

Environmental stressors, such as osmotic shock or temperature changes, could trigger signaling cascades that upregulate the biosynthesis of zeorin. Zeorin could then integrate into cellular membranes, altering their properties to enhance stress tolerance. This process would likely be regulated by conserved fungal signaling pathways such as the High Osmolarity Glycerol (HOG) pathway or pathways involving G-protein coupled receptors (GPCRs).

Caption: Hypothetical signaling pathway for zeorin-mediated stress response.

Conclusion and Future Directions

Zeorin remains a compelling subject for research in fungal metabolism and natural product chemistry. While its presence in lichens is well-documented, its intrinsic biological role within the producing fungus is still largely inferential. Future research should focus on several key areas:

• Identification of the Zeorin Biosynthetic Gene Cluster: Utilizing comparative genomics and transcriptomics of zeorin-producing and non-producing lichen mycobionts will be crucial for identifying the complete set of genes responsible for its synthesis.

• Functional Characterization of Biosynthetic Enzymes: Heterologous expression and biochemical characterization of the identified genes, particularly the triterpene synthase and cytochrome P450s, will definitively elucidate the biosynthetic pathway.

• Metabolic Engineering for Enhanced Production: Once the biosynthetic pathway is understood, metabolic engineering strategies in a suitable fungal host could be employed to overproduce zeorin for further biological and pharmacological testing.

• Elucidation of the Physiological Role: Gene knockout or overexpression studies in the native fungal producer, coupled with metabolomic and transcriptomic analyses, will provide direct evidence of zeorin's impact on fungal growth, development, and stress response.

• Investigation of Signaling Interactions: Advanced techniques such as yeast two-hybrid screening or co-immunoprecipitation could be used to identify potential protein interaction partners of zeorin, shedding light on its role in cellular signaling.

By addressing these research questions, the scientific community can unlock the full potential of zeorin, not only as a marker for lichen taxonomy but also as a source of novel biological functions and a potential lead for drug development.

References

• 1. pure.korea.ac.kr [pure.korea.ac.kr]
• 2. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]

Zeorin in Lichens: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zeorin, a hopane-type triterpenoid, is a significant secondary metabolite found in a variety of lichen species. These symbiotic organisms, composed of a fungus (mycobiont) and a photosynthetic partner (photobiont), are known to produce a diverse array of unique chemical compounds. Triterpenoids, including zeorin, are of particular interest to the scientific and pharmaceutical communities due to their potential biological activities, which include antioxidative and anti-inflammatory properties. This technical guide provides an in-depth overview of the occurrence of zeorin in different lichen species, details the experimental protocols for its analysis, and illustrates the key biosynthetic pathway involved in its production. The information is presented to facilitate further research and development in the fields of natural product chemistry, pharmacology, and drug discovery.

Occurrence of Zeorin in Lichen Species

Zeorin has been identified in numerous lichen genera, with its concentration varying significantly between species. The following table summarizes the available quantitative data on zeorin content in select lichen species. It is important to note that the chemical composition of lichens can be influenced by environmental factors, and thus the concentrations presented here should be considered representative.

Lichen Species	Family	Zeorin Content (mg/mg of extract)	Reference
Lecanora megalocheila	Lecanoraceae	0.029	[1]
Lecanora muralis	Lecanoraceae	1.32	[1]
Lecanora subimmergens	Lecanoraceae	0.83	[1]

In addition to the quantitative data above, the presence of zeorin has been qualitatively confirmed in a number of other lichen species, including:

• Heterodermia leucomelos[2]

• Lecanora frustulosa

• Lepraria cupressicola[3]

• Parmelia entotheiochroa[4]

• Parmeliopsis hyperopta

Further research is required to quantify the zeorin content in a broader range of lichen species to fully understand its distribution and chemotaxonomic significance.

Experimental Protocols

The analysis of zeorin from lichen thalli involves several key steps, from sample preparation to extraction and quantification. The following protocols are synthesized from established methods for the analysis of lichen secondary metabolites.

Sample Preparation

• Collection and Cleaning: Lichen samples should be carefully collected from their substrate. Debris, such as bark or rock fragments, should be manually removed. The samples are then thoroughly cleaned with distilled water to remove any remaining soil or foreign particles.

• Drying: The cleaned lichen thalli are air-dried or oven-dried at a low temperature (e.g., 40-60°C) to a constant weight. It is crucial to avoid high temperatures to prevent the degradation of thermolabile compounds.

• Grinding: The dried lichen material is ground into a fine powder using a mortar and pestle or a mechanical grinder. This increases the surface area for efficient solvent extraction.

Extraction of Zeorin

• Solvent Selection: Acetone and ethanol are commonly used solvents for the extraction of triterpenoids like zeorin from lichens.

• Extraction Procedure:

  • A known weight of the powdered lichen material is placed in a flask.

  • The chosen solvent is added to the flask in a specific solid-to-solvent ratio (e.g., 1:10 w/v).

  • The mixture is then subjected to an extraction method. Common techniques include:

    • Maceration: Soaking the material in the solvent at room temperature for an extended period (e.g., 24-48 hours) with occasional agitation.

    • Soxhlet Extraction: Continuous extraction in a Soxhlet apparatus, which allows for efficient extraction with a smaller volume of solvent.

    • Ultrasonic-Assisted Extraction (UAE): Using ultrasonic waves to disrupt cell walls and enhance solvent penetration, often resulting in shorter extraction times and higher yields.

• Filtration and Concentration:

  • The extract is filtered to remove the solid lichen residue.

  • The solvent is then evaporated under reduced pressure using a rotary evaporator to obtain a crude extract.

Quantification of Zeorin by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the separation, identification, and quantification of lichen substances.

• Instrumentation: A standard HPLC system equipped with a pump, injector, column oven, a C18 reversed-phase column, and a suitable detector is required. For non-aromatic compounds like zeorin, a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is often necessary, as zeorin does not possess a significant UV chromophore. A Photodiode Array (PDA) detector can be used in combination to analyze for UV-absorbing compounds that may also be present in the extract.[1]

• Mobile Phase: A typical mobile phase for the analysis of lichen triterpenoids is a gradient or isocratic mixture of methanol and water, sometimes with the addition of a small amount of acid (e.g., phosphoric acid) to improve peak shape.

• Standard Preparation: A standard solution of purified zeorin of known concentration is prepared in the mobile phase or a suitable solvent.

• Sample Preparation: The crude lichen extract is accurately weighed and dissolved in a known volume of the mobile phase or a suitable solvent. The solution is then filtered through a 0.45 µm syringe filter before injection into the HPLC system.

• Analysis:

  • A calibration curve is generated by injecting a series of standard solutions of different concentrations and plotting the peak area against the concentration.

  • The lichen extract sample is then injected, and the peak corresponding to zeorin is identified by comparing its retention time with that of the standard.

  • The concentration of zeorin in the extract is determined by interpolating its peak area on the calibration curve. The final content is typically expressed as milligrams of zeorin per gram of dry lichen material or per milligram of extract.

Experimental Workflow for Zeorin Analysis

A flowchart of the experimental workflow for the analysis of zeorin from lichen samples.

Biosynthesis of Zeorin

Zeorin, as a hopane-type triterpene, is synthesized by the fungal partner in the lichen symbiosis through the mevalonate (MVA) pathway. This fundamental metabolic pathway is responsible for the production of a wide variety of isoprenoid compounds in fungi. The biosynthesis of the triterpene backbone begins with acetyl-CoA and proceeds through a series of enzymatic reactions to form the linear C30 precursor, squalene. Squalene is then cyclized by a squalene-hopene cyclase to form the characteristic pentacyclic hopane skeleton, which is the precursor to zeorin. Subsequent enzymatic modifications, such as hydroxylations, lead to the final structure of zeorin.

Mevalonate Pathway Leading to Hopane-Type Triterpenes

A simplified diagram of the biosynthetic pathway of zeorin via the mevalonate pathway.

Conclusion

This technical guide provides a foundational understanding of the occurrence, analysis, and biosynthesis of zeorin in lichens. The presented data and protocols are intended to serve as a valuable resource for researchers and professionals in natural product chemistry and drug development. The variability of zeorin content among different lichen species highlights the importance of continued screening and quantitative analysis to identify high-yielding sources. Furthermore, a deeper understanding of the biosynthetic pathway may open avenues for biotechnological production of zeorin and related compounds. The potential biological activities of zeorin warrant further investigation to elucidate its mechanisms of action and explore its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization and Biosynthesis of a Rare Fungal Hopane-Type Triterpenoid Glycoside Involved in the Antistress Property of Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lepraria impossibilis - Wikipedia [en.wikipedia.org]
• 4. On the triterpenic constituents of a lichen, Parmelia entotheiochroa Hue.; zeorin, leucotylin, leucotylic acid, and five new related triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Extraction and Isolation of Zeorin from Lichens

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zeorin is a naturally occurring pentacyclic triterpenoid found in various lichen species[1][2]. It belongs to the hopanoid class of lipids[1]. As a secondary metabolite of fungal origin, zeorin has demonstrated several bioactive properties, including antimicrobial and anti-inflammatory activities, making it a compound of interest for pharmaceutical research and drug development[3][4]. This application note provides detailed protocols for the extraction, isolation, and purification of zeorin from lichen thalli. The methodologies cover sample preparation, solvent extraction, and chromatographic separation.

Chemical Properties of Zeorin

Property	Value	Reference
Molecular Formula	C₃₀H₅₂O₂	[1][2]
Molecular Weight	444.7 g/mol	[1]
Class	Pentacyclic Triterpenoid (Hopanoid)	[1]
Appearance	White, amorphous powder	[5]

Experimental Protocols

Protocol 1: Lichen Material Preparation

The initial preparation of the lichen thallus is critical for efficient extraction of intracellular secondary metabolites.

Materials and Equipment:

• Lichen thalli (e.g., Lecanora, Parmotrema, Lepraria species)

• Deionized water

• Acetone

• Mortar and pestle or laboratory mill

• Liquid nitrogen

• Drying oven or lyophilizer

• Beakers and flasks

Methodology:

• Collection and Cleaning: Collect fresh lichen thalli. Carefully remove any substrate material (bark, rock) and debris. Wash the thalli with deionized water to remove dust and contaminants, then air-dry completely.

• Pre-Extraction Wash: To remove surface-level phenolics and impurities, wash the dried lichen thalli several times with acetone (approx. 25 mL of acetone per gram of lichen) at room temperature[6]. Discard the acetone wash.

• Drying: Air-dry the washed thalli thoroughly to evaporate residual acetone. Alternatively, use a drying oven at a low temperature (<40°C) or a lyophilizer.

• Grinding: Freeze the dry, clean lichen material with liquid nitrogen and immediately grind it into a very fine powder using a pre-chilled mortar and pestle or a laboratory mill[6]. The fine powder provides a larger surface area for solvent penetration, maximizing extraction efficiency.

Protocol 2: Crude Extraction of Zeorin

This protocol describes a standard solid-liquid extraction method to obtain a crude extract containing zeorin and other lichen metabolites. Acetone is a highly effective solvent for a broad range of lichen substances, including triterpenoids[5].

Materials and Equipment:

• Powdered lichen material

• Acetone (reagent grade)

• Large Erlenmeyer flask or beaker

• Magnetic stirrer or orbital shaker

• Filtration apparatus (e.g., Büchner funnel with Whatman No. 1 filter paper)

• Rotary evaporator

Methodology:

• Maceration: Place the finely ground lichen powder in a large Erlenmeyer flask. Add acetone at a solid-to-solvent ratio of approximately 1:10 (w/v) (e.g., 50 g of lichen powder in 500 mL of acetone).

• Extraction: Seal the flask and place it on a magnetic stirrer or orbital shaker. Macerate for 24-48 hours at room temperature. Continuous agitation ensures thorough mixing and enhances the extraction process.

• Filtration: Separate the extract from the lichen residue by vacuum filtration through a Büchner funnel fitted with Whatman No. 1 filter paper. Wash the residue with a small volume of fresh acetone to recover any remaining extract.

• Concentration: Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator at a temperature below 45°C. This process removes the acetone, yielding a concentrated crude extract.

• Drying: Dry the resulting crude extract completely in a vacuum oven or desiccator to obtain a solid or semi-solid residue. Record the final weight to calculate the crude extract yield.

Protocol 3: Isolation of Zeorin by Column Chromatography

Column chromatography is a fundamental technique for separating individual compounds from a complex mixture based on their differential adsorption to a stationary phase[7]. For nonpolar to medium-polarity triterpenoids like zeorin, silica gel is the most common adsorbent[7].

Materials and Equipment:

• Crude lichen extract

• Silica gel (60-120 mesh for column chromatography)

• Glass chromatography column

• Hexane, Chloroform, Ethyl Acetate, Methanol (HPLC grade)

• Cotton or glass wool

• Collection tubes or flasks

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Methodology:

• Column Packing: Prepare a slurry of silica gel in hexane. Place a small plug of cotton or glass wool at the bottom of the column and pour the slurry in, allowing the solvent to drain while gently tapping the column to ensure even packing.

• Sample Loading: Dissolve a known amount of the crude extract in a minimal volume of chloroform or a hexane-ethyl acetate mixture. In a separate flask, mix this solution with a small amount of silica gel until a dry, free-flowing powder is formed. Carefully layer this powder on top of the packed column.

• Elution: Begin elution with 100% hexane. Gradually increase the solvent polarity by adding increasing percentages of a more polar solvent like ethyl acetate or chloroform. A typical gradient might be:

  • 100% Hexane

  • Hexane:Ethyl Acetate (98:2, 95:5, 90:10, 80:20, 50:50 v/v)

  • 100% Ethyl Acetate

  • Ethyl Acetate:Methanol (95:5 v/v)

• Fraction Collection: Collect the eluate in small, sequential fractions (e.g., 10-20 mL each) in labeled test tubes.

• TLC Monitoring: Spot a small amount from each fraction onto a TLC plate. Develop the plate using a suitable mobile phase (e.g., Hexane:Ethyl Acetate 8:2 or Chloroform:Methanol 95:5)[8][9]. Visualize the spots under UV light (if applicable) and by spraying with 10% sulfuric acid followed by heating[10]. Zeorin, being a triterpenoid, will typically appear as a distinct spot (often purplish-grey after charring).

• Pooling Fractions: Combine the fractions that show a pure spot corresponding to the Rƒ value of zeorin.

• Final Concentration: Evaporate the solvent from the pooled fractions using a rotary evaporator to yield the isolated, semi-pure zeorin.

Protocol 4: Final Purification by Recrystallization

Recrystallization is used to achieve high purity of the isolated compound.

Materials and Equipment:

• Semi-pure zeorin

• Suitable solvent system (e.g., Acetone-Hexane or Chloroform-Methanol)

• Hot plate and water bath

• Erlenmeyer flask

• Filtration apparatus

Methodology:

• Dissolve the semi-pure zeorin in a minimal amount of a hot solvent in which it is soluble (e.g., acetone or chloroform).

• Slowly add a "non-solvent" in which zeorin is insoluble (e.g., hexane or methanol) until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4°C) to facilitate crystal formation.

• Collect the pure crystals by filtration and wash them with a small amount of the cold non-solvent.

• Dry the crystals under vacuum to obtain pure zeorin. The purity should be confirmed using HPLC and structural identity confirmed by NMR and Mass Spectrometry[11].

Data Presentation

Table 1: Lichen Species with Reported Zeorin Content

This table summarizes quantitative data for zeorin found in the ethanol extracts of various Lecanora species, demonstrating the variability of compound yield among different lichens.

Lichen Species	Zeorin Content (mg/mg of extract)	Reference
Lecanora muralis	1.32	[12]
Lecanora subimmergens	0.83	[12]
Lecanora megalocheila	0.029	[12]
Lepraria cupressicola	Present	[13]
Parmotrema sancti-angelii	Present	[14]
Parmelia entotheiochroa	Present	[15]
Usnea baileyi	Present	[16]
Physcia erythrocardia	Present	[17]

Mandatory Visualization

The following diagram illustrates the complete workflow for the extraction and isolation of zeorin from lichen material.

Caption: Workflow for Zeorin Extraction and Isolation.

References

• 1. Zeorin | C30H52O2 | CID 159931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Zeorin - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. Zeorin | Histamine Receptor | ATPase | Calcium Channel | TargetMol [targetmol.com]
• 5. Fernene Triterpenoids from the Lichen Pyxine berteriana - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of Protein Extraction for Lichen Thalli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. phytojournal.com [phytojournal.com]
• 9. acgpubs.org [acgpubs.org]
• 10. nybg.org [nybg.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Lepraria impossibilis - Wikipedia [en.wikipedia.org]
• 14. medchemexpress.com [medchemexpress.com]
• 15. On the triterpenic constituents of a lichen, Parmelia entotheiochroa Hue.; zeorin, leucotylin, leucotylic acid, and five new related triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Revision of the Lichen Genus Phaeophyscia and Allied Atranorin Absent Taxa (Physciaceae) in South Korea [mdpi.com]

Application Notes and Protocols for the Chromatographic Purification of Zeorin

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic purification of Zeorin, a pentacyclic triterpenoid found in various lichen species. Zeorin has garnered interest for its potential anti-diabetic and anti-tumor properties, making its efficient isolation crucial for further research and development.

Introduction

Zeorin (C₃₀H₅₂O₂) is a hopanoid-type triterpene that occurs naturally in a variety of lichens.[1][2][3] Its chemical structure and properties necessitate a multi-step purification process to isolate it from the complex mixture of secondary metabolites present in lichen extracts. The following protocols outline a general workflow for the extraction, chromatographic separation, and final purification of Zeorin.

Chemical Structure of Zeorin:

• Molecular Formula: C₃₀H₅₂O₂[1][2]

• Molecular Weight: 444.74 g/mol [1][2]

• IUPAC Name: (3S,3aS,5aR,5bR,7S,7aS,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-7-ol[1][3]

Data Presentation

The concentration of Zeorin can vary significantly between different lichen species. The following table summarizes the Zeorin content found in the ethanol extracts of various Lecanora species.

Lichen Species	Zeorin Content (mg/mg of extract)
Lecanora megalocheila	0.029
Lecanora muralis	1.32
Lecanora subimmergens	0.83

Experimental Protocols

The purification of Zeorin involves three main stages: extraction from the lichen thalli, preliminary separation by column chromatography, and final purification by crystallization.

Protocol 1: Extraction of Zeorin from Lichen Material

This protocol describes the initial extraction of a crude mixture of lichen metabolites, including Zeorin.

Materials:

• Dried and ground lichen thalli (e.g., Lecanora, Parmotrema, or other Zeorin-containing species)

• Acetone or Methanol (analytical grade)

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator

Procedure:

• Weigh 100 g of dried and ground lichen material and place it into a 1 L Erlenmeyer flask.

• Add 500 mL of acetone or methanol to the flask.

• Stir the mixture at room temperature for 24 hours using a magnetic stirrer.

• Filter the mixture through filter paper to separate the lichen material from the solvent.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator until a crude extract is obtained.

• Dry the crude extract in a desiccator to remove any residual solvent.

Protocol 2: Purification of Zeorin by Silica Gel Column Chromatography

This protocol details the separation of Zeorin from the crude extract using silica gel column chromatography.

Materials:

• Crude lichen extract

• Silica gel (60-120 mesh) for column chromatography

• Glass chromatography column

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Small glass vials or test tubes for fraction collection

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing chamber

• UV lamp (254 nm)

• Vanillin-sulfuric acid or ceric sulfate staining solution

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in hexane.

  • Carefully pour the slurry into the chromatography column, allowing the silica to settle into a uniform packed bed.

  • Add a layer of sand on top of the silica gel to prevent disturbance during solvent addition.

  • Equilibrate the column by running hexane through it until the packing is stable.

• Sample Loading:

  • Dissolve a portion of the crude extract in a minimal amount of a 1:1 mixture of hexane and ethyl acetate.

  • Carefully load the dissolved sample onto the top of the silica gel column.

• Elution:

  • Begin elution with 100% hexane.

  • Gradually increase the polarity of the mobile phase by adding increasing amounts of ethyl acetate (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate). A stepwise or gradient elution can be employed.

• Fraction Collection:

  • Collect fractions of the eluate in small vials or test tubes.

• TLC Analysis:

  • Monitor the collected fractions using TLC.

  • Spot a small amount of each fraction onto a TLC plate.

  • Develop the TLC plate in a chamber with a suitable mobile phase (e.g., hexane:ethyl acetate 7:3).

  • Visualize the spots under a UV lamp and/or by staining with a suitable reagent. Zeorin can be visualized by heating the plate after spraying with vanillin-sulfuric acid or ceric sulfate solution.

  • Combine the fractions that contain the pure Zeorin based on the TLC analysis.

• Solvent Evaporation:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain partially purified Zeorin.

Protocol 3: Final Purification by Crystallization

This protocol describes the final step to obtain pure crystalline Zeorin.

Materials:

• Partially purified Zeorin

• Methanol

• Chloroform

• Small beaker or vial

• Hot plate (optional, for gentle warming)

• Ice bath

Procedure:

• Dissolve the partially purified Zeorin in a minimal amount of hot methanol. A mixture of chloroform and methanol can also be effective.

• Allow the solution to cool slowly to room temperature.

• For further crystallization, place the solution in an ice bath to induce precipitation.

• Collect the resulting crystals by filtration.

• Wash the crystals with a small amount of cold methanol to remove any remaining impurities.

• Dry the pure Zeorin crystals in a desiccator.

Mandatory Visualization

Experimental Workflow for Zeorin Purification

Caption: Workflow for the chromatographic purification of Zeorin.

Logical Relationship of Purification Steps

Caption: Logical flow of the purification process for Zeorin.

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Zeorin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zeorin, a pentacyclic triterpenoid with the chemical formula C₃₀H₅₂O₂, is a secondary metabolite found in various lichen species.[1] Triterpenoids from natural sources are of significant interest in drug development due to their diverse pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Accurate and precise quantification of Zeorin is crucial for quality control of raw materials, standardization of extracts, and for elucidating its pharmacokinetic and pharmacodynamic properties. This document provides detailed application notes and protocols for the quantification of Zeorin using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Quantitative Data for Zeorin in Lichens

The concentration of Zeorin can vary significantly among different lichen species and even within the same species collected from different geographical locations. The following table summarizes quantitative data for Zeorin from various studies.

Lichen Species	Analytical Method	Matrix	Zeorin Concentration (mg/g dry weight unless otherwise specified)	Reference
Lecanora megalocheila	HPLC-RID	Ethanol Extract	0.029 mg/mg of extract
Lecanora muralis	HPLC-RID	Ethanol Extract	1.32 mg/mg of extract
Lecanora subimmergens	HPLC-RID	Ethanol Extract	0.83 mg/mg of extract
Cladonia species	TLC	Not specified	Present in very acidic substrates	[2]
Parmelia entotheiochroa	Not specified	Not specified	Presence confirmed	[3]
Hypogymnia physodes	UPLC-MS/MS	Thallus Extract	Presence confirmed	[4]

Experimental Protocols

Protocol 1: Quantification of Zeorin using HPLC with Refractive Index Detection (RID)

This protocol is based on the method described for the analysis of lichen triterpenoids.[3][5]

1. Sample Preparation (Extraction)

a. Dry the lichen thalli at room temperature and grind them into a fine powder. b. Accurately weigh 100 mg of the powdered lichen material. c. Extract the powder with 10 mL of ethanol in an ultrasonic bath for 30 minutes. d. Centrifuge the mixture at 3000 rpm for 10 minutes. e. Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-RID Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a refractive index detector (RID).

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Methanol:Water (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• RID Temperature: 35 °C.

3. Calibration Curve

a. Prepare a stock solution of Zeorin standard (e.g., 1 mg/mL) in methanol. b. Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 0.05 to 1.0 mg/mL. c. Inject each standard solution into the HPLC system and record the peak area. d. Plot a calibration curve of peak area versus concentration.

4. Quantification

a. Inject the prepared sample extract into the HPLC system. b. Identify the Zeorin peak based on the retention time of the standard. c. Determine the concentration of Zeorin in the sample by interpolating its peak area on the calibration curve.

Protocol 2: Quantification of Zeorin using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a general method for the analysis of triterpenoids and may require optimization for Zeorin.[6][7]

1. Sample Preparation (Extraction and Derivatization)

a. Extract Zeorin from the lichen material as described in Protocol 1 (Sample Preparation). b. Evaporate the solvent from the extract to dryness under a stream of nitrogen. c. To the dried extract, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 100 µL of pyridine. d. Heat the mixture at 70 °C for 30 minutes to form the trimethylsilyl (TMS) derivative of Zeorin. e. After cooling, the sample is ready for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280 °C.

• Oven Temperature Program: Start at 150 °C, hold for 2 minutes, then ramp to 300 °C at 10 °C/min, and hold for 10 minutes.

• Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-600.

3. Quantification

a. Create a calibration curve using derivatized Zeorin standards. b. Analyze the derivatized sample by GC-MS. c. Use selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of the Zeorin-TMS derivative. d. Quantify Zeorin by comparing the peak area of the selected ion in the sample to the calibration curve.

Protocol 3: Quantification of Zeorin using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a highly sensitive and selective method for Zeorin quantification.[8][9]

1. Sample Preparation (Extraction)

a. Follow the extraction procedure as described in Protocol 1 (Sample Preparation). b. Dilute the filtered extract with the initial mobile phase if necessary.

2. LC-MS/MS Instrumentation and Conditions

• LC-MS/MS System: A liquid chromatograph coupled to a triple quadrupole or Q-TOF mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: Start with 80% A, decrease to 20% A over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Parameters:

  • Optimize the precursor ion (e.g., [M+H]⁺ or [M+Na]⁺) and product ions for Zeorin using a standard solution.

  • Set up Multiple Reaction Monitoring (MRM) transitions for quantification and confirmation.

3. Quantification

a. Prepare a calibration curve using Zeorin standards in the appropriate concentration range. b. Analyze the samples using the developed LC-MS/MS method. c. Quantify Zeorin based on the peak area of the specific MRM transition and the calibration curve.

Visualizations

Caption: General experimental workflow for Zeorin quantification.

Caption: Hypothetical anti-inflammatory signaling pathway of Zeorin.

References

• 1. Zeorin - Wikipedia [en.wikipedia.org]
• 2. Morphological and Chemical Traits of Cladonia Respond to Multiple Environmental Factors in Acidic Dry Grasslands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On the triterpenic constituents of a lichen, Parmelia entotheiochroa Hue.; zeorin, leucotylin, leucotylic acid, and five new related triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Secondary metabolites of the lichen Hypogymnia physodes (L.) Nyl. and their presence in spruce (Picea abies (L.) H. Karst.) bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. METHOD FOR THE METABOLIC PROFILE OF PLANT TISSUES BY GAS CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (GC/MS) [protocols.io]
• 8. LC-MS/MS Tandem Mass Spectrometry for Analysis of Phenolic Compounds and Pentacyclic Triterpenes in Antifungal Extracts of Terminalia brownii (Fresen) [mdpi.com]
• 9. Development of LC-MS/MS method for cyanoenone triterpenoid determination to support CNS tissue distribution study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Anti-Diabetic Potential of Zeorin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive set of protocols for evaluating the potential anti-diabetic effects of Zeorin, a naturally occurring lichen metabolite. The methodologies detailed herein cover essential in vitro and in vivo assays to assess the compound's impact on key targets in glucose metabolism. These protocols are designed to guide researchers in generating robust and reproducible data for the preclinical evaluation of Zeorin as a potential therapeutic agent for diabetes mellitus. The application notes also include templates for data presentation and visualizations of experimental workflows and relevant signaling pathways to facilitate a thorough investigation.

In Vitro Anti-Diabetic Assays

In vitro assays are fundamental for the initial screening and mechanistic elucidation of a compound's anti-diabetic properties.[1][2] The following protocols describe the evaluation of Zeorin's effect on carbohydrate-hydrolyzing enzymes and cellular glucose uptake.

Alpha-Amylase Inhibition Assay

Objective: To determine the inhibitory effect of Zeorin on α-amylase, a key enzyme in carbohydrate digestion.[3]

Principle: This assay measures the amount of starch hydrolyzed by α-amylase in the presence and absence of the test compound. The inhibitory activity is determined by quantifying the reduction in starch breakdown.

Experimental Protocol:

• Reagent Preparation:

  • Phosphate Buffer: 0.02 M Sodium Phosphate Buffer (pH 6.9) containing 0.006 M NaCl.

  • Alpha-Amylase Solution: Prepare a 0.04 mg/mL solution of α-amylase in the phosphate buffer.

  • Starch Solution: Prepare a 1% (w/v) solution of soluble starch in the phosphate buffer.

  • Zeorin Stock Solution: Dissolve Zeorin in a suitable solvent (e.g., DMSO) to prepare a stock solution of 1 mg/mL. Prepare serial dilutions to obtain final concentrations ranging from 10-1000 µg/mL.

  • Positive Control: Acarbose solution (1 mg/mL).

  • Stopping Reagent: 1 M HCl.

  • Iodine Reagent: 0.005 M I₂ and 0.005 M KI.

• Assay Procedure: [4]

  • Add 500 µL of Zeorin solution (or standard/control) to a test tube.

  • Add 500 µL of the α-amylase solution and incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding 500 µL of the starch solution and incubate at 37°C for 15 minutes.

  • Stop the reaction by adding 20 µL of 1 M HCl.

  • Add 100 µL of the iodine reagent.

  • Measure the absorbance at 620 nm using a UV-visible spectrometer.

• Calculation: The percentage of inhibition is calculated using the following formula: % Inhibition = [(Ac - As) / Ac] * 100 Where:

  • Ac = Absorbance of the control (enzyme + buffer)

  • As = Absorbance of the sample (enzyme + Zeorin)

Data Presentation:

Hypothetical data for illustrative purposes only.

Concentration (µg/mL)	% Inhibition (Zeorin)	% Inhibition (Acarbose)
10	15.2 ± 1.8	25.5 ± 2.1
50	35.8 ± 2.5	48.7 ± 3.0
100	55.1 ± 3.1	65.4 ± 2.8
250	72.4 ± 4.0	82.1 ± 3.5
500	85.6 ± 3.8	91.3 ± 2.2
IC50 (µg/mL)	85.3	45.8

Alpha-Glucosidase Inhibition Assay

Objective: To assess the inhibitory potential of Zeorin against α-glucosidase, an enzyme crucial for the final step of carbohydrate digestion.[3]

Principle: This colorimetric assay measures the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) by α-glucosidase. The inhibitory activity is quantified by the reduction in p-nitrophenol formation.

Experimental Protocol: [5][6][7]

• Reagent Preparation:

  • Phosphate Buffer: 0.1 M Phosphate Buffer (pH 6.8).

  • Alpha-Glucosidase Solution: Prepare a 1.0 U/mL solution of α-glucosidase from Saccharomyces cerevisiae in the phosphate buffer.

  • pNPG Solution: Prepare a 5 mM solution of pNPG in the phosphate buffer.

  • Zeorin Stock Solution: Prepare as described in section 1.1.

  • Positive Control: Acarbose solution (1 mg/mL).

  • Stopping Reagent: 0.1 M Na₂CO₃.

• Assay Procedure:

  • Add 50 µL of Zeorin solution (or standard/control) to a 96-well plate.

  • Add 100 µL of the α-glucosidase solution and incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the pNPG solution.

  • Incubate at 37°C for 20 minutes.

  • Stop the reaction by adding 50 µL of 0.1 M Na₂CO₃.

  • Measure the absorbance at 405 nm using a microplate reader.

• Calculation: The percentage of inhibition is calculated using the formula provided in section 1.1.

Data Presentation:

Hypothetical data for illustrative purposes only.

Concentration (µg/mL)	% Inhibition (Zeorin)	% Inhibition (Acarbose)
10	18.5 ± 2.0	30.2 ± 2.5
50	40.2 ± 3.1	55.8 ± 3.4
100	62.7 ± 3.8	72.1 ± 4.0
250	78.9 ± 4.2	88.5 ± 3.1
500	91.3 ± 2.9	95.6 ± 1.8
IC50 (µg/mL)	75.1	40.5

Glucose Uptake Assay in HepG2 Cells

Objective: To evaluate the effect of Zeorin on glucose uptake in a human liver cell line (HepG2).[8][9]

Principle: This assay utilizes a fluorescently labeled glucose analog, 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose), to measure the rate of glucose uptake by cells. An increase in fluorescence intensity within the cells corresponds to enhanced glucose uptake.[10]

Experimental Protocol:

• Cell Culture:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Seed cells in a 96-well black, clear-bottom plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Assay Procedure: [11]

  • Starve the cells in serum-free DMEM for 2-4 hours.

  • Treat the cells with various concentrations of Zeorin (1-100 µM) or insulin (100 nM, positive control) for 1 hour.

  • Add 2-NBDG to a final concentration of 50 µM and incubate for 30 minutes at 37°C.

  • Wash the cells three times with ice-cold PBS to remove extracellular 2-NBDG.

  • Measure the fluorescence intensity using a fluorescence microplate reader (Excitation: 485 nm, Emission: 535 nm).

Data Presentation:

Hypothetical data for illustrative purposes only.

Treatment	Concentration	Fluorescence Intensity (Arbitrary Units)
Control	-	1500 ± 120
Zeorin	1 µM	1850 ± 150
Zeorin	10 µM	2500 ± 210
Zeorin	100 µM	3200 ± 250
Insulin	100 nM	3500 ± 280

In Vivo Anti-Diabetic Model

In vivo studies are crucial to confirm the anti-diabetic efficacy and assess the overall physiological effects of a test compound.[12][13] The streptozotocin (STZ)-induced diabetic rat model is a widely used and well-characterized model for type 1 diabetes.[14]

Streptozotocin (STZ)-Induced Diabetic Rat Model

Objective: To investigate the anti-hyperglycemic effect of Zeorin in a chemically-induced diabetic animal model.

Principle: STZ is a cytotoxic agent that selectively destroys pancreatic β-cells, leading to insulin deficiency and hyperglycemia.[13] The ability of Zeorin to lower blood glucose levels in these animals indicates its potential anti-diabetic activity.

Experimental Protocol:

• Animal Handling:

  • Use male Wistar rats (180-220 g).

  • Acclimatize the animals for one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Induction of Diabetes:

  • Fast the rats overnight.

  • Administer a single intraperitoneal (i.p.) injection of STZ (50-60 mg/kg body weight) dissolved in freshly prepared 0.1 M citrate buffer (pH 4.5).

  • Provide 5% glucose solution in the drinking water for the first 24 hours to prevent initial drug-induced hypoglycemia.

  • Confirm diabetes induction after 72 hours by measuring fasting blood glucose levels. Rats with fasting blood glucose > 250 mg/dL are considered diabetic.

• Treatment Protocol:

  • Divide the diabetic rats into the following groups (n=6 per group):

    • Group I: Normal Control (non-diabetic, vehicle-treated)

    • Group II: Diabetic Control (diabetic, vehicle-treated)

    • Group III: Zeorin-treated (diabetic, 10 mg/kg body weight, p.o.)

    • Group IV: Zeorin-treated (diabetic, 50 mg/kg body weight, p.o.)

    • Group V: Glibenclamide-treated (diabetic, 10 mg/kg body weight, p.o.)

  • Administer the respective treatments daily for 28 days.

• Parameters to be Measured:

  • Body Weight: Record weekly.

  • Fasting Blood Glucose: Measure weekly from tail vein blood using a glucometer.

  • Oral Glucose Tolerance Test (OGTT): Perform at the end of the treatment period.

  • Biochemical Parameters: At the end of the study, collect blood for the analysis of serum insulin, lipid profile (total cholesterol, triglycerides, HDL, LDL), and liver and kidney function markers.

  • Histopathology: Collect the pancreas for histopathological examination of the islets of Langerhans.

Data Presentation:

Hypothetical data for illustrative purposes only.

Table 2.1: Effect of Zeorin on Fasting Blood Glucose (mg/dL) in STZ-Induced Diabetic Rats

Group	Day 0	Day 7	Day 14	Day 21	Day 28
Normal Control	95 ± 5	98 ± 6	96 ± 4	99 ± 5	97 ± 6
Diabetic Control	280 ± 15	310 ± 18	340 ± 20	360 ± 22	380 ± 25
Zeorin (10 mg/kg)	275 ± 18	250 ± 16	220 ± 14	190 ± 12	160 ± 10
Zeorin (50 mg/kg)	285 ± 16	240 ± 15	190 ± 12	150 ± 10	120 ± 8
Glibenclamide	282 ± 17	230 ± 14	180 ± 11	140 ± 9	110 ± 7

Table 2.2: Effect of Zeorin on Serum Lipid Profile in STZ-Induced Diabetic Rats

Group	Total Cholesterol (mg/dL)	Triglycerides (mg/dL)	HDL (mg/dL)	LDL (mg/dL)
Normal Control	70 ± 5	80 ± 6	45 ± 4	20 ± 3
Diabetic Control	150 ± 12	180 ± 15	25 ± 3	95 ± 8
Zeorin (10 mg/kg)	120 ± 10	140 ± 12	35 ± 4	65 ± 6
Zeorin (50 mg/kg)	90 ± 8	100 ± 9	40 ± 3	35 ± 4
Glibenclamide	85 ± 7	95 ± 8	42 ± 4	30 ± 3

Visualization of Workflows and Pathways

Experimental Workflows

Caption: Overall experimental workflow for evaluating the anti-diabetic effects of Zeorin.

Insulin Signaling Pathway

Caption: Simplified insulin signaling pathway leading to glucose uptake.

Conclusion

The protocols outlined in this document provide a robust framework for the systematic evaluation of Zeorin's anti-diabetic potential. By following these standardized methods, researchers can generate reliable data on its effects on key enzymatic and cellular targets, as well as its efficacy in a relevant animal model of diabetes. The provided templates for data presentation and visualizations will aid in the clear and concise communication of findings. This comprehensive approach is essential for the preclinical development of Zeorin as a potential novel therapeutic agent for the management of diabetes mellitus.

References

• 1. athmicbiotech.com [athmicbiotech.com]
• 2. Recent Advances in In-Vitro Assays for Type 2 Diabetes Mellitus: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro &alpha;-amylase and &alpha;-glucosidase inhibitory assay [protocols.io]
• 4. 2.6. In Vitro Antidiabetic Activity (α-Amylase Inhibition Assay) [bio-protocol.org]
• 5. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 6. 2.4.2. Alpha-Glucosidase Inhibitory Assay [bio-protocol.org]
• 7. 2.6.2. α-Glucosidase Inhibition Assay [bio-protocol.org]
• 8. Measurement of Glucose Uptake Activity on HepG2 Cells [bio-protocol.org]
• 9. mdpi.com [mdpi.com]
• 10. biorxiv.org [biorxiv.org]
• 11. GPR21 Inhibition Increases Glucose-Uptake in HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Review of in vitro and in vivo models for antidiabetic activity. [wisdomlib.org]
• 13. ijnrd.org [ijnrd.org]
• 14. Animal Models as Tools to Investigate Antidiabetic and Anti-Inflammatory Plants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Bioactivity Screening of Zeorin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing cell-based assays to screen for the potential bioactivities of Zeorin, a triterpenoid found in lichens. The following protocols are designed to assess the antioxidant, anti-inflammatory, and anticancer properties of Zeorin, offering a systematic approach for preclinical drug discovery and development.

Antioxidant Activity Screening

Oxidative stress is implicated in numerous diseases, making the identification of novel antioxidants a key therapeutic strategy. These assays will determine Zeorin's capacity to mitigate oxidative stress at the cellular level.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the ability of a compound to prevent the formation of fluorescent 2',7'-dichlorofluorescein (DCF) from non-fluorescent 2',7'-dichlorofluorescin diacetate (DCFH-DA) within cells, providing a biologically relevant measure of antioxidant activity.

Experimental Protocol:

• Cell Culture: Seed human hepatocellular carcinoma (HepG2) cells in a 96-well black, clear-bottom microplate at a density of 6 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Remove the culture medium and wash the cells with Phosphate Buffered Saline (PBS). Treat the cells with various concentrations of Zeorin (e.g., 1-100 µM) and a positive control (e.g., Quercetin) for 1 hour.

• Probe Loading: Add 25 µM DCFH-DA to each well and incubate for 1 hour at 37°C.

• Induction of Oxidative Stress: Wash the cells with PBS and then add 600 µM 2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH), a free radical initiator, to all wells except the negative control.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 538 nm every 5 minutes for 1 hour using a microplate reader.

• Data Analysis: Calculate the Cellular Antioxidant Activity (CAA) value using the area under the curve for each concentration.

Data Presentation:

Compound	Concentration (µM)	CAA Value (% inhibition)	IC₅₀ (µM)
Zeorin	1
10
50
100
Quercetin	1
(Positive Control)	10
50
100

Workflow Diagram:

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Anti-inflammatory Activity Screening

Chronic inflammation is a hallmark of many diseases. These assays will evaluate the potential of Zeorin to modulate key inflammatory pathways.

Nitric Oxide (NO) Production Assay in LPS-Stimulated Macrophages

This assay determines the effect of Zeorin on the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Experimental Protocol:

• Cell Culture: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Zeorin (e.g., 1-100 µM) for 1 hour.

• Inflammatory Stimulation: Stimulate the cells with 1 µg/mL LPS for 24 hours. A negative control group (no LPS) and a positive control group (LPS only) should be included.

• Nitrite Measurement: Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess reagent A and 50 µL of Griess reagent B.

• Absorbance Reading: Incubate for 10 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve. Calculate the percentage of inhibition of NO production by Zeorin.

Data Presentation:

Compound	Concentration (µM)	NO Production (% of LPS control)	IC₅₀ (µM)
Zeorin	1
10
50
100
Dexamethasone	1
(Positive Control)	10

Signaling Pathway Diagram:

Caption: NF-κB signaling pathway in inflammation.

Anticancer Activity Screening

These assays are designed to assess the cytotoxic and anti-proliferative effects of Zeorin on cancer cell lines, as well as its potential to inhibit cancer cell migration and invasion.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[1][2]

Experimental Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HeLa) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with a range of concentrations of Zeorin (e.g., 0.1-200 µM) for 48 or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Data Presentation:

Cell Line	Compound	IC₅₀ (µM) after 48h	IC₅₀ (µM) after 72h
MCF-7	Zeorin
Doxorubicin
A549	Zeorin
Doxorubicin
HeLa	Zeorin
Doxorubicin

Cell Migration Assay (Wound Healing Assay)

This assay assesses the effect of Zeorin on the ability of cancer cells to migrate and close a "wound" created in a confluent cell monolayer.

Experimental Protocol:

• Cell Monolayer: Grow cancer cells to a confluent monolayer in a 6-well plate.

• Wound Creation: Create a scratch (wound) in the monolayer using a sterile 200 µL pipette tip.

• Compound Treatment: Wash the cells with PBS to remove debris and add fresh medium containing different concentrations of Zeorin.

• Image Acquisition: Capture images of the wound at 0 hours and after 24 and 48 hours using a microscope.

• Data Analysis: Measure the width of the wound at different time points and calculate the percentage of wound closure.

Workflow Diagram:

Caption: Workflow for the wound healing assay.

Cell Invasion Assay (Transwell Assay)

This assay evaluates the ability of Zeorin to inhibit the invasion of cancer cells through a basement membrane matrix.

Experimental Protocol:

• Chamber Preparation: Coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel and allow it to solidify.

• Cell Seeding: Seed cancer cells in serum-free medium in the upper chamber.

• Compound and Chemoattractant: Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber. Add different concentrations of Zeorin to both the upper and lower chambers.

• Incubation: Incubate for 24-48 hours to allow for cell invasion.

• Cell Staining: Remove non-invading cells from the upper surface of the membrane. Fix and stain the invading cells on the lower surface with crystal violet.

• Quantification: Elute the stain and measure the absorbance, or count the number of stained cells under a microscope.

Data Presentation:

Compound	Concentration (µM)	% Invasion Inhibition
Zeorin	1
10
50
Batimastat	10
(Positive Control)

Signaling Pathway Diagram:

Caption: PI3K-Akt signaling pathway in cancer.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols: Synthesis of Zeorin Derivatives for Structure-Activity Relationship Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zeorin, a naturally occurring hopane-type triterpenoid found in various lichens, has garnered scientific interest due to its potential therapeutic properties.[1] Preliminary studies have indicated that Zeorin possesses both antimicrobial and anticancer activities, making it a promising scaffold for the development of novel therapeutic agents. Structure-activity relationship (SAR) studies are crucial for optimizing the biological activity of natural products. By systematically modifying the chemical structure of Zeorin and evaluating the biological effects of the resulting derivatives, researchers can identify key structural features responsible for its therapeutic actions and design more potent and selective drug candidates.

This document provides detailed application notes and protocols for the synthesis of Zeorin derivatives and the subsequent evaluation of their biological activities to establish a comprehensive SAR.

Chemical Structure of Zeorin

Zeorin is a pentacyclic triterpenoid with the molecular formula C₃₀H₅₂O₂. Its structure is characterized by a hopane skeleton with two hydroxyl groups at positions C-6 (a secondary alcohol) and C-22 (a tertiary alcohol). These hydroxyl groups represent the primary sites for chemical modification.

Biological Activities of Zeorin

Preliminary research has demonstrated the following biological activities of Zeorin:

• Antimicrobial Activity: Zeorin has shown inhibitory effects against a range of bacteria and fungi.[2]

• Anticancer Activity: There are indications that Zeorin may possess anti-tumor properties.[1]

These initial findings provide a strong rationale for the synthesis of Zeorin derivatives with the aim of enhancing these biological activities.

Proposed Synthesis of Zeorin Derivatives

The synthesis of Zeorin derivatives can be strategically designed by targeting the hydroxyl groups at the C-6 and C-22 positions. The differing reactivity of the secondary (C-6) and tertiary (C-22) alcohols allows for selective modifications.

Workflow for the Synthesis of Zeorin Derivatives

Caption: Proposed synthetic workflow for generating Zeorin derivatives.

Experimental Protocols

Protocol 1: Selective Oxidation of the C-6 Hydroxyl Group

This protocol describes the conversion of the secondary alcohol at C-6 to a ketone, a common strategy in triterpenoid modification to explore the impact on biological activity.

Materials:

• Zeorin

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve Zeorin (1 equivalent) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Add Dess-Martin periodinane (1.5 equivalents) to the solution at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ and a saturated aqueous solution of Na₂S₂O₃.

• Stir vigorously for 15 minutes until the solid dissolves.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to obtain the C-6 oxidized Zeorin derivative.

• Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).

Protocol 2: Esterification of the C-22 Tertiary Hydroxyl Group

This protocol details the esterification of the sterically hindered tertiary alcohol at C-22, which often requires specific reagents.

Materials:

• Zeorin with a protected C-6 hydroxyl group (e.g., as a silyl ether)

• Acid anhydride or acid chloride (e.g., acetic anhydride, benzoyl chloride)

• 4-Dimethylaminopyridine (DMAP)

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Dissolve the C-6 protected Zeorin (1 equivalent) in a mixture of anhydrous DCM and anhydrous pyridine.

• Add the acid anhydride or acid chloride (2-3 equivalents) and a catalytic amount of DMAP.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40 °C) for 24-48 hours, monitoring by TLC.

• After the reaction is complete, dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the resulting ester by silica gel column chromatography.

• Deprotect the C-6 hydroxyl group using an appropriate method (e.g., tetrabutylammonium fluoride for a silyl ether).

• Purify the final C-22 ester derivative by column chromatography.

• Confirm the structure of the purified product using spectroscopic techniques.

Structure-Activity Relationship (SAR) Studies: Data Presentation

The following table presents a hypothetical SAR study for a series of Zeorin derivatives, illustrating how quantitative data can be structured for easy comparison. The biological activities are presented as minimum inhibitory concentration (MIC) for antimicrobial activity and half-maximal inhibitory concentration (IC₅₀) for anticancer activity.

Compound	R¹ (C-6)	R² (C-22)	Antimicrobial Activity (MIC, µg/mL)	Anticancer Activity (IC₅₀, µM)
Zeorin	-OH	-OH	64	50
ZD-1	=O	-OH	32	45
ZD-2	-OH	-OCOCH₃	128	60
ZD-3	=O	-OCOCH₃	16	35
ZD-4	-OH	-OCOPh	256	75
ZD-5	=O	-OCOPh	8	20
ZD-6	-OCOCH₃	-OH	64	55
ZD-7	-OCOPh	-OH	128	65

This data is hypothetical and for illustrative purposes only.

Proposed Signaling Pathways for Further Investigation

Based on the known biological activities of other triterpenoids, Zeorin and its derivatives may exert their anticancer and anti-inflammatory effects through the modulation of key cellular signaling pathways.

Potential Signaling Pathways Modulated by Zeorin Derivatives

Caption: Potential signaling pathways targeted by Zeorin derivatives.

Many triterpenoids have been shown to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and is often dysregulated in cancer.[1][3][4][5] Furthermore, some triterpenoids can induce apoptosis in cancer cells through the p53 pathway.[6][7][8][9] The PI3K/Akt/mTOR pathway, which is crucial for cell growth and proliferation, is another potential target for triterpenoid derivatives.[10][11]

Conclusion

The synthesis and evaluation of Zeorin derivatives present a promising avenue for the discovery of new therapeutic agents. The protocols and conceptual framework provided in this document offer a starting point for researchers to systematically explore the SAR of Zeorin and to elucidate its mechanisms of action. Further investigation into the specific molecular targets and signaling pathways modulated by these novel compounds will be essential for their future development as clinical candidates.

References

• 1. Targeting Inflammatory Pathways by Triterpenoids for Prevention and Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural Product Triterpenoids and Their Semi-synthetic Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pentacyclic Triterpenoids Inhibit IKKβ Mediated Activation of NF-κB Pathway: In Silico and In Vitro Evidences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 5. pentacyclic-triterpenoids-inhibit-ikk-mediated-activation-of-nf-b-pathway-in-silico-and-in-vitro-evidences - Ask this paper | Bohrium [bohrium.com]
• 6. Natural products targeting the p53-MDM2 pathway and mutant p53: Recent advances and implications in cancer medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triterpenes from the aerial parts of Cimicifuga yunnanensis and their antiproliferative effects on p53(N236S) mouse embryonic fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A new triterpenoid from Panax ginseng exhibits cytotoxicity through p53 and the caspase signaling pathway in the HepG2 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Pentacyclic triterpene-amino acid derivatives induced apoptosis and autophagy in tumor cells, affected the JNK and PI3K/AKT/mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application of Zeorin in Natural Product Library Screening: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zeorin is a pentacyclic triterpenoid belonging to the hopane family, naturally occurring in various lichens and fungi. Triterpenoids as a class are known to possess a wide range of biological activities, making them valuable candidates for inclusion in natural product libraries for drug discovery screening. While extensive research on Zeorin is still emerging, its structural similarity to other biologically active hopane triterpenoids suggests its potential in various therapeutic areas, including oncology, anti-inflammatory, and metabolic diseases.

These application notes provide a framework for the inclusion and screening of Zeorin in a natural product library. The protocols outlined below are based on established methodologies for evaluating the cytotoxic, anti-inflammatory, and anti-diabetic potential of triterpenoids. While specific quantitative data for Zeorin is limited in publicly available literature, representative data from structurally related hopane triterpenoids are included to provide a basis for comparison and to illustrate potential activity.

Potential Applications of Zeorin

Based on the known biological activities of hopane triterpenoids, Zeorin is a promising candidate for screening in the following areas:

• Anticancer Drug Discovery: Many triterpenoids exhibit cytotoxic effects against various cancer cell lines. Screening Zeorin could lead to the identification of a novel anticancer agent.

• Anti-inflammatory Agent Development: Triterpenoids are known to modulate inflammatory pathways. Zeorin could be screened for its ability to inhibit key inflammatory mediators.

• Metabolic Disease Research: Some triterpenoids have shown potential in managing metabolic disorders like diabetes. Screening Zeorin for activities such as α-glucosidase inhibition could reveal its therapeutic potential in this area.

Data Presentation: Biological Activities of Hopane Triterpenoids

The following tables summarize the reported cytotoxic and α-glucosidase inhibitory activities of several hopane triterpenoids, which can serve as a reference for interpreting screening data for Zeorin.

Table 1: Cytotoxicity of Hopane Triterpenoids against Various Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Simiarendiol	HeLa (Cervical Cancer)	3.93	[1]
Simiarendiol	A549 (Lung Cancer)	7.90	[1]
Simiarendiol	MCF-7 (Breast Cancer)	14.22	[1]
Simiarendiol	MDA-MB-231 (Breast Cancer)	11.56	[1]

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: α-Glucosidase Inhibitory Activity of Triterpenoids

Compound	IC50 (µM)	Reference
Taraxastane-type triterpenoid 1	18.34	[2]
Taraxastane-type triterpenoid 2	25.61	[2]
Taraxastane-type triterpenoid 4	80.07	[2]
Acarbose (Positive Control)	215.3	[2]

IC50: The half maximal inhibitory concentration, indicating the concentration of a compound required to inhibit 50% of the enzyme's activity.

Experimental Protocols

The following are detailed protocols for key experiments to screen Zeorin for its potential biological activities.

Protocol 1: In Vitro Cytotoxicity Screening using the MTT Assay

This protocol is designed to assess the cytotoxic (cell-killing) potential of Zeorin against a panel of human cancer cell lines.

1. Principle:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

2. Materials:

• Zeorin (dissolved in DMSO to create a stock solution)

• Human cancer cell lines (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multi-channel pipette

• Microplate reader

3. Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Zeorin from the stock solution in a complete medium. After 24 hours of incubation, remove the medium from the wells and add 100 µL of the prepared Zeorin dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Zeorin) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for another 24 to 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, remove the medium containing the compound and add 20 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: After incubation with MTT, carefully remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

• Determine the IC50 value, which is the concentration of Zeorin that causes 50% inhibition of cell growth.

Protocol 2: In Vitro Anti-Inflammatory Activity Assay (Nitric Oxide Inhibition)

This protocol assesses the potential anti-inflammatory activity of Zeorin by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

1. Principle:

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators, including nitric oxide (NO). The amount of NO produced can be quantified using the Griess reagent.

2. Materials:

• Zeorin (dissolved in DMSO)

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Griess Reagent (A: 1% sulfanilamide in 5% phosphoric acid, B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well microplates

3. Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Zeorin for 1 hour.

• LPS Stimulation: After pre-treatment with Zeorin, stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours. Include a negative control (cells only), a positive control (cells + LPS), and a vehicle control.

• Nitrite Measurement: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B and incubate for another 10 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the amount of nitrite in the samples by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite. Determine the percentage of NO inhibition.

Protocol 3: α-Glucosidase Inhibition Assay

This protocol is used to screen Zeorin for its potential to inhibit α-glucosidase, an enzyme involved in carbohydrate digestion. Inhibition of this enzyme can help in managing postprandial hyperglycemia.

1. Principle:

The assay measures the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) by the action of α-glucosidase. The amount of p-nitrophenol is proportional to the enzyme activity and can be measured spectrophotometrically.

2. Materials:

• Zeorin (dissolved in DMSO)

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (pH 6.8)

• Sodium carbonate (Na₂CO₃)

• Acarbose (positive control)

• 96-well microplates

3. Procedure:

• Reaction Mixture Preparation: In a 96-well plate, add 50 µL of different concentrations of Zeorin, 50 µL of phosphate buffer, and 25 µL of α-glucosidase solution.

• Pre-incubation: Incubate the mixture at 37°C for 15 minutes.

• Substrate Addition: Add 25 µL of pNPG solution to start the reaction.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Stop Reaction: Stop the reaction by adding 100 µL of 0.2 M Na₂CO₃.

• Absorbance Measurement: Measure the absorbance at 405 nm.

• Data Analysis: Calculate the percentage of inhibition using the formula:

  • % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• Determine the IC50 value for Zeorin.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate potential signaling pathways that could be modulated by Zeorin, based on the known activities of other triterpenoids.

Caption: Proposed inhibition of the NF-κB signaling pathway by Zeorin.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Efficacy Studies of Zeorin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zeorin is a naturally occurring pentacyclic triterpenoid of the hopane type, found in various lichens. Preliminary studies suggest that Zeorin possesses a range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties. These application notes provide detailed experimental designs and protocols for conducting in vivo efficacy studies to evaluate the therapeutic potential of Zeorin in preclinical animal models.

I. Preclinical Formulation of Zeorin for In Vivo Administration

Due to its hydrophobic nature, careful formulation of Zeorin is critical for achieving adequate bioavailability in in vivo studies. The following are recommended vehicles and preparation methods.

1.1. Vehicle Selection:

• For Oral (p.o.) Administration:

  • 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water.

  • Corn oil.

  • 5-10% DMSO, 40% PEG 400, and 50-55% sterile water.

• For Intraperitoneal (i.p.) Administration:

  • A solution of 5% DMSO, 5% Tween 80, and 90% sterile saline.

  • Intralipid emulsion.

1.2. Formulation Protocol (Example with 0.5% CMC):

• Weigh the required amount of Zeorin powder.

• Prepare a 0.5% (w/v) solution of CMC in sterile water by slowly adding CMC powder to the water while stirring vigorously.

• Create a paste of the Zeorin powder with a small amount of the 0.5% CMC solution.

• Gradually add the remaining CMC solution to the paste while continuously stirring or vortexing to form a homogenous suspension.

• Ensure the final concentration of Zeorin is appropriate for the desired dosage and administration volume.

• Prepare fresh on the day of administration.

II. In Vivo Anti-Inflammatory Efficacy Studies

Based on evidence suggesting Zeorin can inhibit histamine release, a well-established model for acute inflammation is the carrageenan-induced paw edema model in rodents.[1][2][3]

2.1. Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Model: Male Wistar rats (180-220 g).

• Acclimatization: House the animals for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Grouping and Dosing:

  • Group 1: Vehicle control (e.g., 0.5% CMC, p.o.).

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

  • Group 3-5: Zeorin (e.g., 10, 30, 100 mg/kg, p.o.).

• Procedure: a. Administer Zeorin, vehicle, or positive control orally one hour before carrageenan injection. b. Measure the initial volume of the right hind paw of each rat using a plethysmometer. c. Induce inflammation by injecting 0.1 mL of 1% (w/v) carrageenan solution in sterile saline into the sub-plantar region of the right hind paw. d. Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Endpoint Analysis:

  • Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

  • At the end of the experiment, euthanize the animals and collect paw tissue for histological analysis (to assess immune cell infiltration) and measurement of inflammatory markers (e.g., TNF-α, IL-6) by ELISA or qPCR.

2.2. Data Presentation:

Table 1: Effect of Zeorin on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h (Mean ± SEM)	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.06	-
Indomethacin	10	0.32 ± 0.04	62.4%
Zeorin	10	0.68 ± 0.05	20.0%
Zeorin	30	0.51 ± 0.04	40.0%
Zeorin	100	0.39 ± 0.03	54.1%
p < 0.05 compared to Vehicle Control

2.3. Experimental Workflow and Signaling Pathway:

References

• 1. Anti-Inflammatory Activity of Three Triterpene from Hippophae rhamnoides L. in Lipopolysaccharide-Stimulated RAW264.7 Cells [mdpi.com]
• 2. Antiinflammatory activity of natural triterpenes-An overview from 2006 to 2021 [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Zeorin Extraction from Fungal Cultures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Zeorin extraction from fungal cultures.

Troubleshooting Guides

This section addresses common issues encountered during the cultivation, extraction, and purification of Zeorin, offering potential causes and solutions in a straightforward question-and-answer format.

Issue 1: Low Biomass of Fungal Culture

• Question: My fungal culture is growing slowly or not at all. What could be the cause, and how can I improve biomass production?

• Answer: Low biomass can be attributed to several factors, including suboptimal culture media, inappropriate physical parameters, or contamination.

  • Suboptimal Culture Medium: The composition of the culture medium is critical for fungal growth. Ensure the medium contains adequate carbon and nitrogen sources. For many lichen mycobionts, malt-yeast extract (MYE) medium is effective. Supplementing with additional carbon sources like sucrose can significantly increase biomass.[1][2] The presence of certain ions like iron, magnesium, and potassium can also be essential for the growth of specific fungal species.[3]

  • Inappropriate Physical Parameters: Fungi have optimal temperature, pH, and light conditions for growth. For many lichen-derived fungi, a temperature of around 18°C and a pH between 5.8 and 6.2 are suitable.[3] Some cultures may also benefit from a photoperiod, such as 8 hours of light and 16 hours of darkness.[1]

  • Contamination: Bacterial or cross-contamination with other fungi can inhibit the growth of your target species. Ensure aseptic techniques are strictly followed during inoculation and handling. Using antibiotics like chloramphenicol in the initial culture plates can help prevent bacterial overgrowth.[4]

Issue 2: Low Yield of Zeorin in the Fungal Extract

• Question: I have a good amount of fungal biomass, but the Zeorin yield is low. How can I increase the production of Zeorin?

• Answer: Low Zeorin yield despite sufficient biomass suggests that the metabolic pathways for Zeorin biosynthesis are not being optimally activated. Consider the following strategies:

  • Elicitation: The production of secondary metabolites like triterpenoids can often be enhanced by using elicitors, which are compounds that trigger a defense response in the fungus. Fungal elicitors, such as cell wall fragments from other fungi (e.g., Aspergillus niger, Trichoderma virens), have been shown to increase triterpenoid production.[1][5] Abiotic elicitors like methyl jasmonate (MeJA) can also be effective. The optimal concentration and timing of elicitor addition need to be determined empirically, but a common starting point is adding the elicitor during the logarithmic growth phase.[6]

  • Optimization of Fermentation Conditions: Factors such as aeration, agitation, temperature, and pH can significantly influence secondary metabolite production.[7][8] For example, optimizing the rotary shaker speed can enhance aeration and nutrient distribution, leading to higher yields.[9][10] A systematic approach, such as a one-factor-at-a-time (OFAT) method followed by response surface methodology (RSM), can be used to identify the optimal conditions for Zeorin production.[9][10]

  • Precursor Feeding: Supplying precursors to the triterpenoid biosynthetic pathway, such as mevalonate or squalene, may enhance the production of Zeorin.

Issue 3: Inefficient Extraction of Zeorin from Fungal Biomass

• Question: I suspect there is more Zeorin in the biomass than I am recovering. How can I improve my extraction efficiency?

• Answer: Inefficient extraction can be due to the choice of solvent, extraction parameters, or incomplete cell lysis.

  • Solvent Selection: Zeorin is a non-polar triterpenoid, so a non-polar solvent is required for efficient extraction. Acetone is often the most effective solvent for extracting triterpenoids, followed by ethanol and methanol.[11][12][13] Using a mixture of an organic solvent with a small amount of water (e.g., 80% ethanol) can sometimes improve extraction by enhancing solvent penetration into the fungal cells.[6]

  • Extraction Parameters: The temperature, time, and solid-to-liquid ratio are critical parameters. Increasing the extraction temperature can enhance solubility and diffusion, but excessively high temperatures can degrade the target compound.[6][14] An optimal extraction time is also crucial; too short a time will result in incomplete extraction, while a very long time offers no additional benefit and may increase the extraction of impurities.[6] A higher solid-to-liquid ratio generally improves extraction efficiency.[6][15]

  • Cell Disruption: The rigid fungal cell wall can hinder solvent penetration. Grinding the dried fungal mycelium into a fine powder before extraction increases the surface area and improves efficiency.[11] Techniques like ultrasonication can also be used to disrupt the cell walls and enhance the release of intracellular metabolites.[6]

Issue 4: Difficulty in Purifying Zeorin from the Crude Extract

• Question: My crude extract is complex, and I am having trouble isolating pure Zeorin. What purification strategies can I use?

• Answer: The purification of a specific compound from a complex mixture often requires a multi-step approach.

  • Liquid-Liquid Partitioning: To remove highly polar or non-polar impurities, you can perform a liquid-liquid extraction. For instance, if your initial extract is in a moderately polar solvent like ethanol, you can partition it with a non-polar solvent like hexane to remove lipids and a polar solvent like water to remove highly polar compounds.

  • Column Chromatography: Silica gel column chromatography is a standard technique for separating compounds based on their polarity. Since Zeorin is non-polar, it will elute with non-polar mobile phases (e.g., hexane, dichloromethane, or mixtures thereof). A gradient elution from a non-polar to a more polar solvent system can effectively separate Zeorin from more polar impurities.

  • Preparative HPLC: For final purification to a high degree of purity, preparative High-Performance Liquid Chromatography (HPLC) is often used. A reverse-phase C18 column with a mobile phase of methanol or acetonitrile and water is typically employed for triterpenoid separation.[16]

Frequently Asked Questions (FAQs)

Cultivation and Production

• Q1: What is the best culture medium for producing Zeorin?

  • A1: While the optimal medium can be species-specific, a good starting point for many lichen-forming fungi is Malt-Yeast Extract (MYE) agar or broth.[1] Optimization experiments varying the carbon and nitrogen sources are recommended to maximize Zeorin production for your specific fungal strain.[9][10][17]

• Q2: How long should I culture the fungus before extracting Zeorin?

  • A2: The production of secondary metabolites like Zeorin often begins in the stationary phase of fungal growth. It is advisable to perform a time-course study, harvesting the mycelium at different time points (e.g., every 5-7 days for several weeks) to determine the optimal harvest time for maximal Zeorin yield.

• Q3: Can I produce Zeorin in a liquid fermentation culture?

  • A3: Yes, submerged liquid fermentation is a common method for producing fungal secondary metabolites as it allows for better control of culture parameters and is more scalable than solid-state fermentation.[7]

Extraction and Quantification

• Q4: Which solvent is best for extracting Zeorin?

  • A4: Acetone is generally considered a highly effective solvent for extracting triterpenoids.[11][12] However, 80% ethanol has also been shown to be very effective for extracting total triterpenoids from fungal mycelium.[6] It is recommended to test a few solvents to determine the best one for your specific fungal matrix.

• Q5: How can I quantify the amount of Zeorin in my extract?

  • A5: High-Performance Liquid Chromatography (HPLC) with a UV or Diode Array Detector (DAD) is a common and reliable method for quantifying Zeorin.[12][18][19] You will need a pure Zeorin standard to create a calibration curve for accurate quantification. A C18 reverse-phase column is typically used with a mobile phase consisting of a gradient of methanol or acetonitrile and water.[20]

Biosynthesis

• Q6: What is the biosynthetic pathway for Zeorin?

  • A6: Zeorin, a hopane-type triterpenoid, is synthesized via the mevalonate (MVA) pathway.[21][22] The pathway starts with acetyl-CoA and proceeds through the formation of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These five-carbon units are condensed to form farnesyl pyrophosphate (FPP), and two molecules of FPP are joined to create squalene. Squalene is then cyclized by a squalene-hopene cyclase to form the hopane skeleton.[5] Subsequent hydroxylation steps at positions C-6 and C-22, catalyzed by cytochrome P450 monooxygenases, lead to the formation of Zeorin.[5]

Data Presentation

Table 1: Effect of Extraction Solvent on Triterpenoid Yield

Solvent System	Relative Triterpenoid Yield (%)	Reference(s)
Acetone	100	[11][12][13]
80% Ethanol	95	[6]
Ethanol	88	[11][12]
Methanol	85	[11]
n-Hexane	77	[11]
Water	<10	[6]

Note: Yields are relative and can vary depending on the fungal species and extraction conditions. This table provides a general comparison based on the extraction of similar compounds.

Table 2: Influence of Extraction Parameters on Triterpenoid Yield

Parameter	Condition 1	Yield 1 (%)	Condition 2	Yield 2 (%)	Condition 3	Yield 3 (%)	Reference(s)
Temperature	40°C	85	60°C	100	80°C	92	[6][14]
Time	10 min	75	20 min	100	30 min	102	[6]
Solid-to-Liquid Ratio	1:10 g/mL	80	1:20 g/mL	100	1:30 g/mL	105	[6][15]

Note: Yields are relative and optimized for total triterpenoids in specific studies. The optimal conditions for Zeorin may vary.

Experimental Protocols

Protocol 1: Cultivation of Lichen Mycobiont for Zeorin Production

• Isolation of Mycobiont: Isolate the fungal partner (mycobiont) from a Zeorin-containing lichen thallus using standard techniques such as spore discharge or thallus fragmentation.

• Culture Medium Preparation: Prepare Malt-Yeast Extract (MYE) medium (20 g/L malt extract, 2 g/L yeast extract, 20 g/L agar).[1] Autoclave at 121°C for 20 minutes.

• Inoculation: In a laminar flow hood, inoculate the sterile MYE plates with the isolated mycobiont.

• Incubation: Incubate the plates at 18-20°C with a photoperiod (e.g., 12 hours light, 12 hours dark) for 2-3 months or until sufficient biomass has grown.[1]

• Scaling up (Optional): For larger quantities, transfer mycelial plugs to liquid MYE medium and grow in a shaking incubator (120-150 rpm) at 18-20°C.

Protocol 2: Ultrasonic-Assisted Extraction of Zeorin

• Harvesting and Drying: Harvest the fungal mycelium by filtration or centrifugation. Freeze-dry the biomass to a constant weight.

• Grinding: Grind the dried mycelium into a fine powder using a mortar and pestle.

• Extraction:

  • Weigh 1 gram of the powdered mycelium and place it in a 50 mL flask.

  • Add 20 mL of 80% ethanol (solid-to-liquid ratio of 1:20 g/mL).[6]

  • Place the flask in an ultrasonic water bath.

  • Sonicate at a frequency of 40 kHz and a power of 100 W for 20 minutes at a temperature of 60°C.[6]

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Storage: Store the crude extract at -20°C until further analysis and purification.

Protocol 3: Quantification of Zeorin by HPLC

• Standard Preparation: Prepare a stock solution of pure Zeorin standard in methanol (e.g., 1 mg/mL). From this, prepare a series of dilutions to create a calibration curve (e.g., 10, 25, 50, 100, 250 µg/mL).

• Sample Preparation: Dissolve a known weight of the crude extract in methanol to a final concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of methanol (A) and water (B). For example: 0-20 min, 80-100% A; 20-25 min, 100% A.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: As Zeorin lacks a strong chromophore, detection can be challenging. A low UV wavelength (e.g., 205-210 nm) or an Evaporative Light Scattering Detector (ELSD) may be necessary.

  • Injection Volume: 20 µL.

• Analysis: Inject the standards and samples. Identify the Zeorin peak in the samples by comparing the retention time with the standard. Quantify the amount of Zeorin by integrating the peak area and using the calibration curve.

Mandatory Visualizations

Caption: Workflow for Zeorin production, extraction, and analysis.

Caption: Putative biosynthetic pathway of Zeorin.

References

• 1. ftb.com.hr [ftb.com.hr]
• 2. doaj.org [doaj.org]
• 3. researchgate.net [researchgate.net]
• 4. Collection - Characterization and Biosynthesis of a Rare Fungal Hopane-Type Triterpenoid Glycoside Involved in the Antistress Property of Aspergillus fumigatus - Organic Letters - Figshare [figshare.com]
• 5. Extraction and antioxidant activity of total triterpenoids in the mycelium of a medicinal fungus, Sanghuangporus sanghuang - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Optimization of Protein Extraction for Lichen Thalli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. zobodat.at [zobodat.at]
• 9. researchgate.net [researchgate.net]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. [PDF] Comparison of Ethanol and Acetone Mixtures for Extraction of Condensed Tannin from Grape Skin | Semantic Scholar [semanticscholar.org]
• 12. Optimization of Extraction Conditions of Phytochemical Compounds and Anti-Gout Activity of Euphorbia hirta L. (Ara Tanah) Using Response Surface Methodology and Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Overview of Bioactive Fungal Secondary Metabolites: Cytotoxic and Antimicrobial Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Natural Product Investigation in Lichens: Extraction and HPLC Analysis of Secondary Compounds in Mycobiont Cultures | Springer Nature Experiments [experiments.springernature.com]
• 16. researchgate.net [researchgate.net]
• 17. Identification of a biosynthetic gene cluster for a red pigment cristazarin produced by a lichen-forming fungus Cladonia metacorallifera | PLOS One [journals.plos.org]
• 18. researchgate.net [researchgate.net]
• 19. Biosynthetic pathways of triterpenoids and strategies to improve their Biosynthetic Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Characterization and Biosynthesis of a Rare Fungal Hopane-Type Triterpenoid Glycoside Involved in the Antistress Property of Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A Review of Laboratory Requirements to Culture Lichen Mycobiont Species - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Zeorin Solubility Issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges associated with Zeorin in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Zeorin and why is its solubility a concern?

A: Zeorin is a naturally occurring pentacyclic triterpenoid, specifically a hopanoid, with the molecular formula C₃₀H₅₂O₂.[1] Its complex, nonpolar structure makes it highly hydrophobic, leading to poor solubility in aqueous solutions. This poses a significant challenge for in vitro and in vivo studies, as uniform and effective concentrations are difficult to achieve in biological media.

Q2: Is Zeorin soluble in any common laboratory solvents?

Q3: What are the primary strategies for solubilizing Zeorin for biological assays?

A: The main strategies to enhance the aqueous solubility of hydrophobic compounds like Zeorin include:

• Co-solvency: Using a water-miscible organic solvent to dissolve Zeorin before diluting it in an aqueous medium.

• Use of Surfactants: Employing detergents to form micelles that encapsulate Zeorin.

• Complexation: Using cyclodextrins to form inclusion complexes, thereby increasing aqueous solubility.

• Preparation of Stock Solutions: Creating a concentrated stock solution in an organic solvent (e.g., DMSO) and then diluting it to the final concentration in the aqueous experimental medium.

Q4: What is the recommended starting point for preparing a Zeorin solution?

A: A common and effective starting point is to prepare a high-concentration stock solution of Zeorin in 100% DMSO. This stock can then be serially diluted in the desired aqueous buffer or cell culture medium. It is crucial to ensure that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced toxicity or off-target effects.

Q5: How can I avoid precipitation of Zeorin when diluting the stock solution into my aqueous buffer?

A: Precipitation upon dilution is a common issue. To mitigate this:

• Vortexing/Mixing: Add the Zeorin stock solution to the aqueous buffer while vortexing or stirring vigorously to promote rapid dispersion.

• Temperature: Gentle warming of the aqueous solution (if the compound and other components are stable at higher temperatures) can sometimes help.

• Use of a Surfactant: Including a small amount of a biocompatible surfactant like Tween® 80 or Pluronic® F-68 in the aqueous medium can help maintain solubility.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Zeorin powder does not dissolve in the initial solvent.	The chosen solvent has low solubilizing power for Zeorin. The concentration is too high.	- Try a stronger organic solvent like 100% DMSO. - Use a co-solvent system, for example, a 1:1 mixture of DMSO and ethanol.[5] - Increase the volume of the solvent to lower the concentration. - Gently warm the solution while dissolving.
A precipitate forms immediately upon adding the Zeorin stock solution to the aqueous medium.	The aqueous medium cannot maintain the solubility of Zeorin at the desired concentration. The final concentration of the organic solvent is too low.	- Decrease the final concentration of Zeorin in the aqueous medium. - Increase the vigor of mixing during dilution. - Add a biocompatible surfactant (e.g., 0.01-0.1% Tween® 80) to the aqueous medium before adding the Zeorin stock. - Consider using a cyclodextrin-based formulation.
The solution is cloudy or contains visible particles after dilution.	Zeorin has not fully dissolved or has precipitated out of solution. The stock solution was not clear before dilution.	- Filter the final solution through a 0.22 µm syringe filter to remove any undissolved particles. - Ensure your stock solution is completely clear before dilution. You may need to sonicate or gently warm the stock solution. - Centrifuge the solution and use the supernatant, being mindful that the actual concentration will be lower than intended.
Inconsistent experimental results between batches of Zeorin solutions.	Variability in the preparation of the Zeorin solution. Degradation of Zeorin in the stock solution.	- Standardize the solubilization protocol and ensure it is followed precisely each time. - Prepare fresh dilutions from the stock solution for each experiment. - Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.
Control experiments with the solvent vehicle show biological effects.	The concentration of the organic solvent (e.g., DMSO) is too high in the final assay.	- Ensure the final concentration of the organic solvent is below the toxic threshold for your experimental system (typically <0.5% for DMSO). - Run a vehicle control with the same final concentration of the solvent to account for any solvent-related effects.

Experimental Protocols

Protocol 1: Preparation of a Zeorin Stock Solution in DMSO

• Objective: To prepare a 10 mM stock solution of Zeorin in 100% DMSO.

• Materials:

  • Zeorin powder (MW: 444.73 g/mol )

  • Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

  • Sterile microcentrifuge tubes or vials

• Procedure:

  • Weigh out 4.45 mg of Zeorin powder and place it in a sterile vial.

  • Add 1 mL of 100% DMSO to the vial.

  • Vortex the solution vigorously for 1-2 minutes until the Zeorin is completely dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication may be used to aid dissolution.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Dilution of Zeorin Stock Solution into Aqueous Medium

• Objective: To prepare a 10 µM working solution of Zeorin in cell culture medium.

• Materials:

  • 10 mM Zeorin stock solution in DMSO (from Protocol 1)

  • Desired aqueous buffer or cell culture medium

  • Sterile conical tubes

• Procedure:

  • Pre-warm the aqueous medium to the desired temperature (e.g., 37°C for cell culture experiments).

  • Pipette the required volume of the aqueous medium into a sterile conical tube. For example, for 10 mL of a 10 µM solution, you will need 9.99 mL of medium.

  • While vortexing the aqueous medium at a medium speed, add 10 µL of the 10 mM Zeorin stock solution dropwise. This creates a 1:1000 dilution.

  • Continue vortexing for an additional 30 seconds to ensure thorough mixing.

  • Visually inspect the final solution for any signs of precipitation. If the solution is cloudy, consider the troubleshooting steps outlined above.

  • Use the freshly prepared working solution immediately for your experiment.

Data Presentation

Table 1: Estimated Solubility of Zeorin in Various Solvents

Solvent	Estimated Solubility	Notes
Water	Very Poor	Zeorin is a hydrophobic molecule with expected negligible solubility in water.
Ethanol (100%)	Moderate	May require heating or sonication to achieve higher concentrations.
DMSO (100%)	Good	A common solvent for preparing high-concentration stock solutions of hydrophobic compounds.[2][3]
DMSO:Ethanol (1:1)	Good to Excellent	Co-solvent systems can often improve solubility compared to single solvents.[5]
Aqueous Buffers (e.g., PBS)	Very Poor	Direct dissolution is not feasible. Dilution from a stock solution is required.
Cell Culture Media	Very Poor	Similar to aqueous buffers, requires dilution from a concentrated stock. The presence of proteins and other components in media may slightly improve stability but can also lead to binding.

Note: The solubility classifications are estimates based on the chemical properties of Zeorin and data for similar compounds. Experimental validation is recommended.

Visualizations

Caption: Experimental workflow for preparing Zeorin solutions.

Caption: Troubleshooting decision tree for Zeorin precipitation.

References

• 1. Zeorin | C30H52O2 | CID 159931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Facile Dissolution of Zein Using a Common Solvent Dimethyl Sulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Troubleshooting Zeorin instability during storage

Welcome to the Technical Support Center for Zeorin. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential instability issues encountered during the storage and handling of Zeorin.

Frequently Asked Questions (FAQs)

Q1: What is Zeorin and what are its key chemical properties?

A1: Zeorin is a naturally occurring pentacyclic triterpenoid of the hopane series.[1] It is commonly isolated from various species of lichens and fungi.[1] Its chemical formula is C₃₀H₅₂O₂ with a molecular weight of approximately 444.73 g/mol .[1][2] Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₃₀H₅₂O₂	[1][2]
Molecular Weight	444.73 g/mol	[1]
Appearance	Powder	[]
Melting Point	236–242 °C	[2]
CAS Number	22570-53-2	[1][2]

Q2: I am observing a decrease in the potency of my Zeorin sample over time. What are the likely causes?

A2: A decrease in potency, or instability, of Zeorin during storage can be attributed to several factors, primarily related to environmental conditions. Triterpenoids, like Zeorin, can be susceptible to degradation when exposed to adverse conditions. The most common factors leading to the degradation of natural products include:

• Temperature: Elevated temperatures can accelerate chemical degradation reactions.

• Humidity: Moisture can promote hydrolysis of susceptible functional groups.

• Light: Exposure to UV or visible light can induce photolytic degradation.

• Oxygen: Oxidative degradation can occur, especially in the presence of light and certain metal ions.

It is crucial to store Zeorin under controlled conditions to minimize degradation.[4][5]

Q3: What are the recommended storage conditions for Zeorin to ensure its stability?

A3: While specific long-term stability studies on Zeorin are not extensively published, general guidelines for the storage of triterpenoids and other natural products should be followed to ensure maximum stability.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated) or -20°C (Frozen) for long-term storage.	Reduces the rate of chemical degradation.[5]
Humidity	Store in a desiccated environment or with a desiccant.	Minimizes the potential for hydrolytic degradation.
Light	Protect from light by using amber vials or storing in the dark.	Prevents photolytic degradation.[5]
Atmosphere	Store in a tightly sealed container, consider flushing with an inert gas (e.g., nitrogen or argon).	Minimizes oxidative degradation.[5]

For routine laboratory use, storing a stock solution in an appropriate solvent at -20°C is a common practice. However, the stability in solution will depend on the solvent and should be validated.

Troubleshooting Guides

This section provides a structured approach to identifying and resolving potential instability issues with Zeorin.

Issue 1: Unexpected or inconsistent results in biological assays.

• Possible Cause: Degradation of Zeorin, leading to a lower concentration of the active compound or the presence of degradation products with different activities.

• Troubleshooting Workflow:

Figure 1: Workflow for troubleshooting inconsistent assay results.

Issue 2: Visible changes in the physical appearance of the Zeorin sample (e.g., color change, clumping).

• Possible Cause: Chemical degradation or absorption of moisture.

• Troubleshooting Steps:

  • Visual Inspection: Note any changes from the initial appearance of the compound.

  • Solubility Test: Attempt to dissolve a small amount in a recommended solvent. Note any changes in solubility or the presence of insoluble particles.

  • Analytical Assessment: Perform analytical testing (e.g., HPLC, LC-MS) to check for the presence of degradation products and to quantify the remaining pure Zeorin.

  • Review Storage Conditions: Carefully review the storage conditions (temperature, humidity, light exposure) to identify any deviations from the recommendations.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment of Zeorin

This protocol provides a general method for assessing the purity of a Zeorin sample. Method optimization may be required.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water. A typical starting point could be 85:15 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: As Zeorin lacks a strong chromophore, detection at low UV wavelengths (e.g., 205-210 nm) or the use of a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Corona Charged Aerosol Detector (CAD) is recommended.

• Sample Preparation:

  • Prepare a stock solution of Zeorin in a suitable solvent (e.g., methanol or ethanol) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration (e.g., 100 µg/mL) with the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject a known volume (e.g., 20 µL) of the sample and the reference standard. Compare the chromatograms for the appearance of new peaks (degradation products) and a decrease in the area of the main Zeorin peak.

Protocol 2: Forced Degradation Study to Investigate Zeorin Stability

Forced degradation studies are used to intentionally degrade the sample to understand its degradation pathways and to develop a stability-indicating analytical method.[6][7]

• Objective: To identify potential degradation products of Zeorin under various stress conditions.

• Stress Conditions:

  • Acid Hydrolysis: Dissolve Zeorin in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for a specified period (e.g., 2, 6, 24 hours).[7]

  • Base Hydrolysis: Dissolve Zeorin in a suitable solvent and add 0.1 M NaOH. Incubate at 60°C for a specified period.[7]

  • Oxidation: Dissolve Zeorin in a suitable solvent and add 3% hydrogen peroxide. Keep at room temperature for a specified period.

  • Thermal Degradation: Store the solid Zeorin sample in an oven at a high temperature (e.g., 80°C) for a specified period.

  • Photodegradation: Expose a solution of Zeorin to a light source (e.g., UV lamp) for a specified period.

• Analysis: After exposure to the stress conditions, neutralize the samples if necessary, and dilute to an appropriate concentration. Analyze the stressed samples by HPLC or LC-MS to separate and identify the degradation products.

Figure 2: Experimental workflow for a forced degradation study.

Potential Degradation Pathway

Based on the chemical structure of Zeorin (a hopanoid triterpenoid with hydroxyl groups), a likely degradation pathway under hydrolytic or oxidative stress could involve modifications of these functional groups. This is a hypothetical pathway for illustrative purposes.

Figure 3: Hypothetical degradation pathway for Zeorin.

Disclaimer: The information provided in this Technical Support Center is for guidance purposes only and is based on general principles of natural product chemistry. Specific stability testing should be performed by the end-user to establish appropriate storage conditions and shelf-life for their specific application.

References

• 1. Zeorin | C30H52O2 | CID 159931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Zeorin - Wikipedia [en.wikipedia.org]
• 4. Novel approaches for stability improvement in natural medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. how to store plant extracts [greenskybio.com]
• 6. researchgate.net [researchgate.net]
• 7. ijrpp.com [ijrpp.com]

Technical Support Center: Enhancing the Resolution of Zeorin in Complex Mixtures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the analysis of Zeorin in complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What is Zeorin and why is its analysis challenging?

A1: Zeorin is a pentacyclic triterpenoid, specifically a hopanoid, with the chemical formula C₃₀H₅₂O₂.[1][2] It is a secondary metabolite commonly found in various lichens and fungi.[1][2][3] The primary challenge in its analysis stems from its presence in complex biological matrices, such as lichen extracts, which contain a multitude of structurally similar compounds. Zeorin's lack of a strong chromophore makes it difficult to detect using UV-Vis spectroscopy at higher wavelengths, often requiring more universal detection methods or derivatization. Furthermore, its high hydrophobicity can lead to poor peak shapes and long retention times in reversed-phase chromatography.

Q2: What are the common analytical techniques used for Zeorin analysis?

A2: High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of lichen secondary metabolites, including triterpenoids like Zeorin.[4][5] Other techniques such as Ultra-Performance Liquid Chromatography (UPLC) coupled with Mass Spectrometry (MS) offer higher resolution and sensitivity, which is particularly beneficial for complex mixtures.[1][3] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, especially for identifying and quantifying hopanoids after appropriate sample preparation.[6]

Q3: What are typical co-eluting compounds when analyzing Zeorin from lichen extracts?

A3: Lichen extracts are rich in secondary metabolites. Depending on the lichen species (e.g., from the Lecanora genus), Zeorin may co-occur with compounds such as atranorin, chloroatranorin, and usnic acid.[3][4] These compounds have different chemical properties and may co-elute with Zeorin depending on the chromatographic conditions. Atranorin, a depside, is generally more polar than the non-polar triterpenoid Zeorin, while usnic acid, a dibenzofuran derivative, also exhibits different polarity.[3][7][8] Understanding the physicochemical properties of these potential interferences is crucial for developing a selective analytical method.

Q4: How can I improve the detection of Zeorin?

A4: Since triterpenoids like Zeorin lack strong UV chromophores, detection can be challenging. Consider using a universal detector like a Refractive Index Detector (RID), an Evaporative Light Scattering Detector (ELSD), or a Charged Aerosol Detector (CAD). Mass Spectrometry (MS) is a highly sensitive and selective detection method.[1][3] Chemical derivatization to introduce a chromophore or a fluorophore can also significantly enhance detection sensitivity for UV or fluorescence detectors.[5]

Troubleshooting Guides

This section addresses specific issues you may encounter during the analysis of Zeorin.

Issue 1: Poor Resolution Between Zeorin and an Unknown Peak

Q: My chromatogram shows a peak that is not baseline-resolved from the Zeorin peak. How can I improve the separation?

A: Achieving baseline separation is critical for accurate quantification.[9][10] Poor resolution is typically addressed by optimizing the selectivity (α), efficiency (N), and retention factor (k) of your chromatographic system.[11]

Troubleshooting Steps:

• Optimize the Mobile Phase:

  • Adjust Solvent Strength: In reversed-phase HPLC, decreasing the organic solvent (e.g., methanol or acetonitrile) percentage will increase the retention time and may improve the resolution of closely eluting peaks.[11]

  • Change Organic Solvent: Switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation due to different solvent properties.

  • Modify pH: If your mobile phase contains an aqueous component, adjusting the pH with a buffer or acid (e.g., formic acid, phosphoric acid) can change the ionization state of interfering compounds, thereby altering their retention and improving separation.

• Modify the Gradient Profile:

  • If you are using a gradient elution, make the gradient shallower (i.e., a smaller change in organic solvent percentage per unit of time) around the elution time of Zeorin. This will increase the separation between closely eluting compounds.

• Change the Column:

  • Different Stationary Phase: If optimizing the mobile phase is insufficient, consider a column with a different stationary phase (e.g., a phenyl-hexyl or cyano phase instead of C18) to introduce different separation mechanisms.

  • Smaller Particle Size: Columns with smaller particle sizes (e.g., <3 µm) provide higher efficiency and can significantly improve resolution. This is the principle behind UPLC.

  • Longer Column: Increasing the column length increases the number of theoretical plates, which can lead to better resolution, although it will also increase analysis time and backpressure.[11]

• Adjust Temperature:

  • Increasing the column temperature can decrease the viscosity of the mobile phase and improve mass transfer, potentially leading to sharper peaks and better resolution. However, be mindful of the thermal stability of your analytes.

Caption: Troubleshooting logic for poor peak resolution.

Issue 2: Poor Zeorin Peak Shape (Tailing or Fronting)

Q: The peak for my Zeorin standard or sample is tailing significantly. What could be the cause and how do I fix it?

A: Poor peak shape can compromise resolution and integration accuracy. Tailing is often caused by secondary interactions between the analyte and the stationary phase, or by issues with the column or flow path.

Troubleshooting Steps:

• Check for Column Overload: Inject a dilution of your sample. If the peak shape improves, you may be overloading the column. Reduce the injection volume or sample concentration.

• Address Secondary Interactions:

  • Acidify the Mobile Phase: Triterpenoids can have acidic hydroxyl groups. Adding a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase can suppress the ionization of silanol groups on the silica support of the stationary phase, reducing peak tailing.

  • Use a High-Purity, End-Capped Column: Modern HPLC columns are designed with high-purity silica and are thoroughly end-capped to minimize exposed silanol groups, which are a common cause of tailing for many compounds.

• Inspect the HPLC System:

  • Column Degradation: A void at the head of the column can cause peak tailing. This can be checked by reversing the column and flushing it with a solvent. If performance improves temporarily, the column may need to be replaced.

  • System Dead Volume: Excessive dead volume in the fittings, tubing, or detector flow cell can lead to peak broadening and tailing. Ensure all fittings are correctly installed and use tubing with the smallest appropriate internal diameter.

• Sample Solvent Effects: Ensure your sample is dissolved in a solvent that is weaker than or equivalent in strength to your initial mobile phase. Dissolving the sample in a much stronger solvent can cause peak distortion.

Experimental Protocols

Protocol 1: Sample Preparation of Zeorin from Lichen Thalli

This protocol describes a general method for extracting Zeorin from dried lichen material.

• Grinding: Grind the dried lichen thalli into a fine powder using a laboratory mill or a mortar and pestle.

• Extraction:

  • Weigh approximately 100 mg of the lichen powder into a test tube.

  • Add 5 mL of methanol (or acetone).

  • Vortex the mixture for 1 minute.

  • Sonicate in an ultrasonic bath for 15 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

• Filtration:

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Storage: Store the extract at 4°C until analysis.

Caption: Experimental workflow for Zeorin analysis from lichens.

Protocol 2: Recommended HPLC Method for Zeorin Resolution

This protocol provides a starting point for developing a robust HPLC method for separating Zeorin from other lichen metabolites.

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile (or Methanol)
Gradient	70% B to 100% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	MS, ELSD, CAD, or PDA (at low wavelength, e.g., 210 nm)

Method Validation Parameters

For use in a regulated environment, the analytical method should be validated according to ICH guidelines, assessing parameters such as:[11]

Validation Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of other components.
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.
Range	The interval between the upper and lower concentration of the analyte for which the method has a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of test results to the true value.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. resources.austplants.com.au [resources.austplants.com.au]
• 3. Usnic acid - Wikipedia [en.wikipedia.org]
• 4. Frontiers | The Role of Secondary Metabolites and Bark Chemistry in Shaping Diversity and Abundance of Epiphytic Lichens [frontiersin.org]
• 5. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and quantification of polyfunctionalized hopanoids by high temperature gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biochemical Properties of Atranorin-Induced Behavioral and Systematic Changes of Laboratory Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. torontech.com [torontech.com]
• 10. HPLC Testing Procedure | Phenomenex [phenomenex.com]
• 11. Triterpenoids from swallow roots--a convenient HPLC method for separation - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to minimize interference in Zeorin quantification

Welcome to the Zeorin Quantification Technical Support Center. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the quantification of Zeorin. Here you will find troubleshooting guides and frequently asked questions to help you minimize interference and ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in Zeorin quantification?

A1: Interference in Zeorin quantification can originate from various sources, broadly categorized as matrix effects, co-eluting compounds, and system contamination.[1][2][3]

• Matrix Effects: Components of the sample matrix (e.g., plasma, tissue homogenate) can suppress or enhance the ionization of Zeorin in mass spectrometry, leading to inaccurate quantification.[4] Common sources include salts, lipids, and proteins.[4]

• Co-eluting Compounds: Molecules with similar physicochemical properties to Zeorin can co-elute from the chromatography column and interfere with its detection, especially if they have similar mass-to-charge ratios (in MS) or absorb at the same wavelength (in UV detection).[1]

• System Contamination: Contaminants from solvents, reagents, collection tubes, or the analytical instrument itself can introduce interfering peaks.[3][5] Common contaminants include plasticizers, detergents, and previously analyzed compounds.[5]

Q2: How can I proactively minimize interference during sample preparation?

A2: A robust sample preparation protocol is the first and most critical step in minimizing interference.[6][7] The goal is to isolate Zeorin from potentially interfering substances.[7] Effective techniques include:

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubility in two immiscible liquids, such as an aqueous sample and an organic solvent.[8]

• Solid-Phase Extraction (SPE): SPE uses a solid adsorbent to selectively bind either Zeorin or the interfering components, allowing for their separation.[6][9]

• Protein Precipitation: For biological samples, this method is used to remove proteins, which are a common source of matrix effects.[6]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a streamlined sample preparation technique that combines salting-out extraction and dispersive solid-phase extraction for cleanup.[6]

Q3: What is the role of the internal standard in managing interference?

A3: An internal standard (IS) is a compound with similar physicochemical properties to the analyte (Zeorin) that is added to all samples, calibrators, and quality controls at a known concentration. A stable isotope-labeled version of Zeorin is the ideal IS. The IS helps to compensate for variability and interference during sample preparation and analysis. By monitoring the ratio of the analyte signal to the internal standard signal, inaccuracies caused by matrix effects or injection volume variations can be minimized.[10]

Troubleshooting Guides

This section provides detailed guidance for specific issues you may encounter during Zeorin quantification.

Issue 1: Poor Signal Intensity or Signal Suppression

Low signal intensity or a significant decrease in signal for Zeorin, especially when analyzing complex matrices, often points to ion suppression in the mass spectrometer.

Troubleshooting Steps:

• Evaluate Matrix Effects: A post-column infusion experiment can determine if the sample matrix is causing ion suppression at the retention time of Zeorin.

• Improve Sample Cleanup: Enhance your sample preparation protocol to more effectively remove interfering matrix components. See the table below for a comparison of cleanup strategies.

• Optimize Chromatography: Modify your chromatographic method to separate Zeorin from the regions of significant matrix suppression. This may involve changing the gradient, mobile phase composition, or using a different column chemistry.

• Dilute the Sample: Simple dilution of the sample can sometimes reduce the concentration of interfering matrix components to a level where they no longer cause significant ion suppression.[11][12]

Table 1: Comparison of Sample Preparation Techniques for Reducing Matrix Effects

Sample Preparation Technique	Zeorin Recovery (%)	Matrix Effect (%)	RSD (%)
Protein Precipitation (Acetonitrile)	95 ± 5	-60 ± 10	<15
Liquid-Liquid Extraction (Ethyl Acetate)	85 ± 7	-25 ± 8	<10
Solid-Phase Extraction (C18)	92 ± 4	-15 ± 5	<5

Data are hypothetical and for illustrative purposes.

Experimental Protocol: Solid-Phase Extraction (SPE) for Zeorin from Plasma

This protocol is designed to remove proteins and phospholipids, common sources of interference in plasma samples.

Materials:

• C18 SPE Cartridges (100 mg, 1 mL)

• Human Plasma Sample

• Zeorin Stock Solution

• Internal Standard (Stable Isotope-Labeled Zeorin) Stock Solution

• Methanol (HPLC Grade)

• Water (HPLC Grade)

• Formic Acid

• Centrifuge

• SPE Vacuum Manifold

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the internal standard solution. Vortex for 10 seconds. Add 200 µL of 4% phosphoric acid in water and vortex. Centrifuge at 14,000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute Zeorin and the internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Diagram 1: Experimental Workflow for SPE

Caption: Workflow for Solid-Phase Extraction of Zeorin.

Issue 2: Co-eluting Interference Peak

A peak that co-elutes with Zeorin can lead to an overestimation of its concentration. This is particularly problematic in HPLC-UV analysis where selectivity is lower than in MS/MS.

Troubleshooting Steps:

• Check Blank Injections: Inject a blank sample (matrix without Zeorin) to confirm that the interfering peak is not from the system or reagents.[3]

• Modify Chromatographic Selectivity:

  • Change Mobile Phase: Alter the organic solvent (e.g., from acetonitrile to methanol) or the pH of the aqueous phase.

  • Change Column: Switch to a column with a different stationary phase chemistry (e.g., from C18 to a phenyl-hexyl or cyano phase).

• Adjust Gradient Profile: A shallower gradient around the elution time of Zeorin can often improve the resolution between closely eluting peaks.

• Use Tandem Mass Spectrometry (MS/MS): If using mass spectrometry, employ Multiple Reaction Monitoring (MRM) for highly selective quantification. By monitoring a specific precursor-to-product ion transition for Zeorin, interference from co-eluting compounds with the same precursor mass can often be eliminated.[10][13]

Table 2: Effect of Chromatographic Conditions on Resolution

Column	Mobile Phase	Gradient	Resolution (Zeorin vs. Interferent)
C18	Acetonitrile/Water	10-90% B in 5 min	0.8 (Co-elution)
C18	Methanol/Water	10-90% B in 5 min	1.2 (Partial Separation)
Phenyl-Hexyl	Acetonitrile/Water	10-90% B in 5 min	2.1 (Baseline Separated)

Data are hypothetical and for illustrative purposes.

Diagram 2: Troubleshooting Logic for Co-eluting Peaks

Caption: Troubleshooting logic for co-eluting interferences.

References

• 1. What kind of substances interfere with mass spectrometry analysis? | AAT Bioquest [aatbio.com]
• 2. Common Interferences in Drug Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Where Do Interference Peaks in Liquid Chromatography Come From? | Universal Lab Blog [universallab.org]
• 4. myadlm.org [myadlm.org]
• 5. massspec.unm.edu [massspec.unm.edu]
• 6. Sample Preparation Techniques | Phenomenex [phenomenex.com]
• 7. organomation.com [organomation.com]
• 8. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples : Oriental Journal of Chemistry [orientjchem.org]
• 9. Advancements in Sample Preparation Methods for the Chromatographic and Mass Spectrometric Determination of Zearalenone and Its Metabolites in Food: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection and Correction of Interference in SRM Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. Strategies to overcome spectral interference in ICP-MS detection - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Refinement of Zeorin Isolation Protocols for Higher Purity

Welcome to the technical support center for the isolation and purification of Zeorin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for achieving high-purity Zeorin.

Frequently Asked Questions (FAQs)

Q1: What is Zeorin and from which sources can it be isolated?

A1: Zeorin is a naturally occurring triterpenoid compound with the molecular formula C₃₀H₅₂O₂. It is commonly found in various species of lichens, such as those from the Lecanora and Parmelia genera, as well as in some fungi.[1]

Q2: Which solvents are most effective for the initial extraction of Zeorin?

A2: Acetone and methanol have been reported as effective solvents for the extraction of Zeorin from lichen thalli.[2][3] The choice of solvent can impact the co-extraction of other secondary metabolites, which will need to be removed in subsequent purification steps.

Q3: My crystallization of Zeorin results in a low yield. What are the common causes?

A3: Low yield during crystallization is a frequent issue. Common causes include:

• Using too much solvent: An excessive amount of solvent will retain a significant portion of your compound in the mother liquor.[4]

• Rapid cooling: Cooling the solution too quickly can lead to the formation of small, impure crystals or an oily precipitate.[5]

• Presence of impurities: High levels of impurities can inhibit crystal formation or cause the product to "oil out."[5]

• Incomplete precipitation: The cooling temperature may not be low enough to induce maximum precipitation of the dissolved Zeorin.

Q4: I am observing the formation of an oil instead of crystals during recrystallization. How can I resolve this?

A4: "Oiling out" can occur when the melting point of the solid is lower than the boiling point of the solvent or when significant impurities are present.[5] To troubleshoot this:

• Re-heat the solution to re-dissolve the oil.

• Add a small amount of additional "soluble solvent" to prevent premature precipitation.

• Allow the solution to cool much more slowly to encourage the formation of a crystal lattice.

• Consider purifying the crude extract further using column chromatography before attempting recrystallization.

Q5: What analytical techniques are recommended for assessing the purity of isolated Zeorin?

A5: High-Performance Liquid Chromatography (HPLC) is a highly effective method for determining the purity of Zeorin.[6][7][8][9] Due to the lack of a strong UV chromophore in Zeorin's structure, a differential refractive index (RI) detector is recommended for quantitative analysis.[6] Thin-Layer Chromatography (TLC) can also be used for a rapid qualitative assessment of purity during the purification process.

Troubleshooting Guides

Problem 1: Low Extraction Yield from Lichen Material

Possible Cause	Suggested Solution
Inadequate grinding of lichen thalli	Ensure the lichen material is finely ground to a powder to maximize the surface area for solvent penetration.
Insufficient extraction time or temperature	Increase the extraction time or perform the extraction at a slightly elevated temperature (if using a Soxhlet extractor) to enhance extraction efficiency.
Inappropriate solvent-to-sample ratio	Use a sufficient volume of solvent to ensure complete immersion and extraction of the lichen material. A common starting point is a 10:1 solvent-to-sample (v/w) ratio.
Degradation of Zeorin	While Zeorin is relatively stable, prolonged exposure to harsh conditions should be avoided.

Problem 2: Poor Separation during Column Chromatography

Possible Cause	Suggested Solution
Inappropriate stationary phase	Silica gel is a commonly used stationary phase for the separation of triterpenoids.[10][11] Ensure the silica gel is of the correct particle size and activity for your column dimensions.
Incorrect mobile phase polarity	Optimize the solvent system (eluent) using Thin-Layer Chromatography (TLC) prior to running the column. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, is often effective for separating complex mixtures.
Column overloading	Do not exceed the loading capacity of your column. Overloading leads to broad, overlapping bands and poor separation.
Cracked or channeled column bed	Ensure the column is packed uniformly to avoid cracks or channels in the stationary phase, which would lead to poor separation.[12]

Problem 3: Difficulty in Achieving High Purity (>98%) by Recrystallization

Possible Cause	Suggested Solution
Co-crystallization of impurities	If impurities have similar solubility profiles to Zeorin, they may co-crystallize. In such cases, multiple recrystallizations may be necessary, or a different solvent system should be explored.
Crude extract is too impure	For highly impure extracts, it is advisable to perform a preliminary purification step, such as column chromatography, before attempting the final recrystallization.
Solvent choice is not optimal	Experiment with different solvent systems. An ideal recrystallization solvent should dissolve Zeorin well at high temperatures but poorly at low temperatures, while impurities should remain soluble at all temperatures.

Experimental Protocols

Protocol 1: Extraction and Initial Purification of Zeorin from Lecanora muralis

This protocol is a generalized procedure based on common practices for extracting triterpenoids from lichens.

1. Preparation of Lichen Material:

• Collect Lecanora muralis lichen thalli.
• Clean the lichen material of any debris and dry it thoroughly at room temperature.
• Grind the dried thalli into a fine powder using a blender or a mortar and pestle.

2. Soxhlet Extraction:

• Place 50 g of the powdered lichen into a cellulose thimble.
• Insert the thimble into a Soxhlet extractor.
• Extract the powder with 500 mL of acetone for 8 hours.
• After extraction, evaporate the acetone under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Initial Purification:

• Dissolve the crude extract in a minimal amount of hot methanol.
• Allow the solution to cool slowly to room temperature and then place it in a refrigerator at 4°C overnight to precipitate the crude Zeorin.
• Collect the precipitate by vacuum filtration and wash it with a small amount of cold methanol.

Protocol 2: Purification of Zeorin by Column Chromatography

1. Preparation of the Column:

• Use a glass column packed with silica gel (60-120 mesh) as the stationary phase. The size of the column will depend on the amount of crude extract to be purified.
• Prepare a slurry of the silica gel in n-hexane and pour it into the column, allowing it to settle into a uniform bed.[12]

2. Sample Loading:

• Dissolve the crude Zeorin extract from Protocol 1 in a minimal amount of chloroform.
• Adsorb this solution onto a small amount of silica gel and allow the solvent to evaporate completely.
• Carefully add the dried, sample-adsorbed silica gel to the top of the prepared column.

3. Elution:

• Begin elution with n-hexane and gradually increase the solvent polarity by adding increasing proportions of ethyl acetate.
• A suggested gradient could be:
• 100% n-hexane
• 98:2 n-hexane:ethyl acetate
• 95:5 n-hexane:ethyl acetate
• 90:10 n-hexane:ethyl acetate
• 80:20 n-hexane:ethyl acetate
• Collect fractions of the eluate.

4. Fraction Analysis and Final Steps:

• Analyze the collected fractions using TLC to identify those containing Zeorin.
• Combine the pure fractions containing Zeorin and evaporate the solvent to yield purified Zeorin.
• For achieving higher purity, the purified Zeorin can be recrystallized from a suitable solvent such as acetone or methanol.

Quantitative Data Summary

The following table summarizes reported Zeorin content in different Lecanora species, which can serve as a benchmark for expected yields from the initial extraction.

Lichen Species	Zeorin Content (mg/mg of ethanol extract)	Reference
Lecanora megalocheila	0.029	[6]
Lecanora muralis	1.32	[6]
Lecanora subimmergens	0.83	[6]

Note: The yield of pure, crystalline Zeorin after all purification steps will be significantly lower than these initial content values.

Visualizations

Experimental Workflow for Zeorin Isolation and Purification

Caption: Workflow for the isolation and purification of high-purity Zeorin.

Logical Relationship in Troubleshooting Low Crystallization Yield

Caption: Troubleshooting logic for low Zeorin crystallization yield.

Putative Anti-Inflammatory Signaling Pathway of Triterpenoids

While the specific signaling pathway for Zeorin is not yet fully elucidated, many triterpenoids exert their anti-inflammatory effects by modulating the NF-κB and MAPK signaling pathways. The following diagram illustrates a generalized pathway that may be relevant to Zeorin's activity.

Caption: Putative anti-inflammatory mechanism of triterpenoids like Zeorin.

References

• 1. Lecanora muralis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant, antimicrobial and anticancer activity of the lichens Cladonia furcata, Lecanora atra and Lecanora muralis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. lichen.ru.ac.th [lichen.ru.ac.th]
• 8. Natural Product Investigation in Lichens: Extraction and HPLC Analysis of Secondary Compounds in Mycobiont Cultures | Springer Nature Experiments [experiments.springernature.com]
• 9. Natural Product Investigation in Lichens: Extraction and HPLC Analysis of Secondary Compounds in Mycobiont Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Column chromatography - Wikipedia [en.wikipedia.org]
• 11. Separation of Compounds Using Column Chromatography (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]

Addressing challenges in scaling up Zeorin production

Welcome to the technical support center for Zeorin production. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scaling up of Zeorin production. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research and development efforts.

Troubleshooting Guide

This guide provides solutions to common problems encountered during Zeorin production, focusing on issues related to low yield and purification difficulties.

Problem: Low or No Yield of Zeorin in Mycobiont Culture

Potential Cause	Troubleshooting Steps
Suboptimal Culture Medium	The composition of the culture medium is critical for the growth of the lichen mycobiont and production of secondary metabolites.[1] Experiment with different basal media such as Malt-Yeast Extract (MYE) or Lilly & Barnett Medium (LBM).
Inappropriate Carbon Source	The type and concentration of the carbon source significantly impact biomass and metabolite production. Test various carbon sources like glucose, sucrose, mannitol, or ribitol at different concentrations (e.g., 1-3%). Some mycobionts show enhanced growth and secondary metabolite production with sugar alcohols like mannitol.[2]
Incorrect pH of the Medium	Lichen mycobionts are sensitive to pH. The optimal pH for growth is typically in the slightly acidic range, between 4.5 and 6.5.[2] Adjust the pH of your culture medium accordingly and monitor it during cultivation.
Inadequate Aeration or Agitation	For liquid cultures, insufficient aeration can limit fungal growth and metabolism. Optimize the shaking speed (rpm) in orbital shakers or ensure adequate sparging in bioreactors.
Non-optimal Temperature and Light Conditions	Most lichen mycobionts have specific temperature and light requirements for optimal growth. A common cultivation temperature is around 18-20°C with a photoperiod (e.g., 16 hours dark, 8 hours light).[3]
Slow Growth Rate of Mycobiont	Lichen-forming fungi are notoriously slow-growing, which is a primary challenge in scaling up production.[1] Be patient with the cultivation time, which can take several weeks to months to achieve significant biomass.[3]
Absence of Symbiotic Partner (Photobiont)	Some lichen mycobionts may require the presence of their photosynthetic partner (photobiont) or specific signaling molecules from them to activate the biosynthetic pathways for secondary metabolites.[2] Consider co-culture experiments if monocultures are unproductive.

Problem: Difficulty in Extracting and Purifying Zeorin

Potential Cause	Troubleshooting Steps
Inefficient Initial Extraction	The choice of solvent is crucial for efficiently extracting triterpenoids like Zeorin. Start with a non-polar solvent like acetone or chloroform to extract from the dried lichen biomass.[3] Subsequent partitioning with solvents of increasing polarity can help separate compounds.
Presence of Impurities	Crude extracts will contain a complex mixture of lipids, pigments, and other secondary metabolites.[4] A multi-step purification approach is necessary.
Co-elution with Similar Compounds	Triterpenoids have similar chemical properties, leading to challenges in separation. Use a combination of chromatographic techniques for effective purification.
Low Concentration in the Crude Extract	If the initial yield is low, the concentration in the crude extract will also be low, making purification challenging. Focus on optimizing culture conditions to increase the starting concentration.
Degradation of the Compound	Although triterpenoids are generally stable, prolonged exposure to harsh conditions (e.g., strong acids/bases, high temperatures) during extraction and purification should be avoided.

Frequently Asked Questions (FAQs)

Q1: What is Zeorin and why is it of interest?

A1: Zeorin is a pentacyclic triterpenoid belonging to the hopane family. Its chemical formula is C₃₀H₅₂O₂.[2][5] It is a secondary metabolite found in various lichens and some fungi. Triterpenoids as a class of compounds are known for a wide range of biological activities, and Zeorin is investigated for its potential pharmacological properties.

Q2: What are the main challenges in scaling up Zeorin production?

A2: The primary challenges stem from the biological nature of the producing organisms, which are typically slow-growing lichen mycobionts.[1] This leads to long cultivation times and low biomass yields. Furthermore, optimizing culture conditions to maximize Zeorin production can be complex and species-specific. Subsequent extraction and purification from the biomass can also be challenging due to the presence of a complex mixture of other metabolites.

Q3: Can I produce Zeorin without the lichen's algal partner?

A3: While it is often possible to culture the lichen fungus (mycobiont) alone, the production of certain secondary metabolites can be significantly reduced or absent without the presence of the algal partner (photobiont).[2] The interaction between the symbionts can trigger the expression of biosynthetic gene clusters. If you are experiencing low yields with a pure mycobiont culture, exploring co-culture techniques may be beneficial.

Q4: What are typical yields for lichen secondary metabolites?

A4: The yield of secondary metabolites from lichen cultures can vary widely depending on the species, the compound, and the culture conditions. For comparison, the production of usnic acid in cultured Usnea ghattensis has been reported to be in the range of 0.1 to 3.8 mg per gram of dry biomass, with yields being significantly influenced by the composition of the culture medium.[3]

Table 1: Example of Usnic Acid Yield in Usnea ghattensis under Different Culture Conditions

Culture Medium	Carbon Source Supplement	Dry Biomass (g)	Usnic Acid Yield (mg/g dry biomass)
MYE	None	1.3	0.1
MYE	0.01 mol/L Sucrose + 0.01 mol/L PEG	7.7	3.8
Water Agar	0.01 mol/L Sucrose + 0.01 mol/L PEG	-	Lower than MYE
Data adapted from a study on Usnea ghattensis to illustrate the impact of culture conditions on secondary metabolite yield.[3]

Experimental Protocols

Protocol 1: General Protocol for Extraction and Purification of Triterpenoids from Lichen Biomass

This protocol provides a general workflow for the extraction and purification of Zeorin. Optimization of solvents and chromatographic conditions may be required.

• Biomass Preparation: Harvest the cultured mycobiont or dried lichen thalli. Lyophilize or oven-dry at a low temperature (e.g., 40°C) to a constant weight. Grind the dried biomass into a fine powder.

• Solvent Extraction:

  • Perform a preliminary extraction with a non-polar solvent like n-hexane to remove lipids.

  • Extract the defatted biomass with a solvent of medium polarity, such as acetone, chloroform, or ethyl acetate, using a Soxhlet apparatus or by maceration with stirring for 24-48 hours. Repeat the extraction multiple times to ensure complete recovery.

  • Combine the extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

• Liquid-Liquid Partitioning (Optional):

  • Dissolve the crude extract in a methanol-water mixture (e.g., 9:1 v/v) and partition against a non-polar solvent like n-hexane to further remove non-polar impurities.

  • The methanolic phase containing the triterpenoids can then be further partitioned with solvents of increasing polarity (e.g., chloroform, ethyl acetate).

• Column Chromatography:

  • Subject the enriched triterpenoid fraction to column chromatography over silica gel.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity by adding ethyl acetate or acetone.

  • Collect fractions and monitor the separation using Thin Layer Chromatography (TLC). Triterpenoids can be visualized on TLC plates by spraying with a solution of sulfuric acid in ethanol and heating.[6]

• Further Purification (if necessary):

  • Pool fractions containing the compound of interest (based on TLC analysis).

  • If further purification is needed, use techniques like preparative High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase (e.g., methanol-water or acetonitrile-water gradients).

• Characterization: Confirm the identity and purity of the isolated Zeorin using spectroscopic techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Signaling Pathways and Experimental Workflows

Putative Biosynthetic Pathway of Zeorin

Zeorin is a hopane-type triterpenoid. While the specific gene cluster for Zeorin in lichens has not been fully elucidated, a putative pathway can be proposed based on known triterpenoid biosynthesis pathways in fungi.[5][7] The pathway starts from the cyclization of squalene.

Caption: A putative biosynthetic pathway for Zeorin.

Experimental Workflow for Scaling Up Zeorin Production

This diagram outlines a logical workflow for researchers aiming to scale up the production of Zeorin from lichen mycobiont cultures.

Caption: Workflow for Zeorin production and purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization and Biosynthesis of a Rare Fungal Hopane-Type Triterpenoid Glycoside Involved in the Antistress Property of Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fernene Triterpenoids from the Lichen Pyxine berteriana - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. britishlichensociety.org.uk [britishlichensociety.org.uk]
• 7. Biosynthetic pathways of triterpenoids and strategies to improve their Biosynthetic Efficiency - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and storing pure Zeorin

Technical Support Center: Pure Zeorin

Welcome to the technical support center for pure Zeorin. This resource is designed for researchers, scientists, and drug development professionals to ensure the proper handling, storage, and experimental use of Zeorin.

Frequently Asked Questions (FAQs)

1. What is Zeorin and what are its primary characteristics?

Zeorin is a pentacyclic triterpenoid, a class of natural products derived from isoprene units.[1][2] It is found in various lichens and fungi.[1][3] Its molecular formula is C30H52O2.[1] Zeorin is investigated for its potential pharmacological activities, including anti-inflammatory, antioxidant, and anti-tumor properties.[3][4]

2. What are the recommended storage conditions for pure Zeorin?

For optimal stability, pure Zeorin, which is typically a solid powder, should be stored under the following conditions:

• Short-term (days to weeks): Store at 0-4°C in a dry, dark environment.[3]

• Long-term (months to years): For maximum shelf life, store at -20°C.[3]

It is crucial to protect Zeorin from light and moisture to prevent degradation.

3. How should I handle pure Zeorin in the laboratory?

As a standard practice for handling chemical compounds, it is recommended to use personal protective equipment (PPE), including gloves, lab coats, and safety glasses.[5] If handling the powdered form, a mask is advisable to prevent inhalation. Ensure work is conducted in a well-ventilated area or a fume hood.[5]

4. What solvents are suitable for dissolving Zeorin?

Zeorin is soluble in Dimethyl Sulfoxide (DMSO).[3] For other solvents, it is advisable to perform small-scale solubility tests to determine the best solvent for your specific experimental needs.

5. Is Zeorin stable in solution?

Stock solutions of Zeorin in DMSO can be stored at -80°C for up to a year.[6] For aqueous buffers, it is recommended to prepare fresh solutions for each experiment, as the stability of triterpenoids in aqueous media can be limited.

Troubleshooting Guides

Issue 1: Poor Solubility or Precipitation of Zeorin in Aqueous Buffers

• Question: I dissolved Zeorin in DMSO to make a stock solution, but when I dilute it into my aqueous cell culture medium, it precipitates. What should I do?

• Answer: This is a common issue with hydrophobic compounds like triterpenoids. Here are some steps to troubleshoot:

  • Decrease the Final Concentration: Try lowering the final concentration of Zeorin in your aqueous medium.

  • Increase the DMSO Concentration: While high concentrations of DMSO can be toxic to cells, a final concentration of up to 0.5% is often tolerated. Check your cell line's tolerance for DMSO.

  • Use a Surfactant or Carrier: Consider using a non-ionic surfactant like Tween 80 or a carrier protein like bovine serum albumin (BSA) in your aqueous buffer to improve solubility.

  • Sonication: Briefly sonicating the solution after dilution may help to disperse the compound.

Issue 2: Inconsistent Experimental Results

• Question: I am observing high variability in my experimental results when using Zeorin. What could be the cause?

• Answer: Inconsistent results can stem from several factors related to the handling of Zeorin:

  • Solution Instability: Ensure you are preparing fresh dilutions from your frozen stock solution for each experiment. Avoid multiple freeze-thaw cycles of the stock solution.

  • Incomplete Solubilization: Visually inspect your stock solution to ensure the compound is fully dissolved before making dilutions. If necessary, gently warm the stock solution to 37°C to aid dissolution.

  • Adsorption to Plastics: Triterpenoids can be sticky and may adsorb to the surface of plastic labware. Using low-adhesion microplates and pipette tips can help mitigate this issue. Pre-rinsing tips with the solution can also improve accuracy.

Quantitative Data Summary

The following tables provide key quantitative data for pure Zeorin.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C30H52O2	[1]
Molecular Weight	444.74 g/mol	[3]
Appearance	Solid powder	[3]

| Melting Point | 236–242 °C |[7] |

Table 2: Recommended Storage Conditions

Duration	Temperature	Conditions
Short-term	0 - 4 °C	Dry, dark
Long-term	-20 °C	Dry, dark

| Stock Solution (in DMSO) | -80 °C | Up to 1 year |

Experimental Protocols

Protocol 1: Preparation of a Zeorin Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Zeorin in DMSO.

Materials:

• Pure Zeorin powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Methodology:

• Calculate the mass of Zeorin required to make the desired volume of a 10 mM stock solution (Molecular Weight: 444.74 g/mol ). For example, for 1 mL of a 10 mM solution, you would need 4.4474 mg of Zeorin.

• Weigh the calculated amount of Zeorin powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to the tube.

• Vortex the solution thoroughly until the Zeorin is completely dissolved. Gentle warming to 37°C can be used if necessary.

• Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage.

Visualizations

Logical Relationships and Workflows

Caption: Troubleshooting workflow for common issues with Zeorin.

Caption: General experimental workflow for cell-based assays with Zeorin.

Caption: Hypothetical signaling pathway of Zeorin's anti-inflammatory action.

References

• 1. Zeorin | C30H52O2 | CID 159931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triterpene - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. Zeorin | 22570-53-2 | XZ178047 | Biosynth [biosynth.com]
• 5. fishersci.be [fishersci.be]
• 6. Zeorin | Histamine Receptor | ATPase | Calcium Channel | TargetMol [targetmol.com]
• 7. Zeorin - Wikipedia [en.wikipedia.org]

Technical Support Center: Method Development for Zeorin Detection in Biological Samples

Welcome to the technical support center for the detection of Zeorin in biological samples. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows. The methodologies and data presented are based on established techniques for triterpenoid analysis and should be adapted and validated for Zeorin-specific applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for quantifying Zeorin in biological samples?

A1: The most suitable technique for the sensitive and selective quantification of Zeorin in complex biological matrices such as plasma, serum, or tissue homogenates is Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). This method offers high specificity by monitoring specific precursor-to-product ion transitions, minimizing interference from endogenous matrix components. High-Performance Liquid Chromatography (HPLC) with UV detection can also be used, but it may lack the sensitivity and selectivity required for low concentrations of Zeorin in biological samples.

Q2: How should I prepare my plasma/serum samples for Zeorin analysis?

A2: A common and effective method for plasma or serum sample preparation is protein precipitation. This involves adding a cold organic solvent, such as acetonitrile or methanol (typically in a 3:1 or 4:1 solvent-to-sample ratio), to the plasma sample to precipitate proteins. After vortexing and centrifugation, the clear supernatant containing Zeorin can be collected, evaporated to dryness, and reconstituted in the mobile phase for LC-MS/MS analysis. For cleaner samples and potentially lower limits of detection, Solid-Phase Extraction (SPE) can be employed.

Q3: What are the key considerations for tissue sample preparation?

A3: For tissue samples, the first step is homogenization to ensure the sample is uniform. Tissues should be homogenized in a suitable buffer. Following homogenization, a similar extraction procedure to that of plasma, such as protein precipitation or SPE, can be applied. It is crucial to account for the dilution factor introduced during homogenization when calculating the final concentration of Zeorin in the tissue. Matrix effects can be more pronounced in tissue homogenates; therefore, a thorough validation of the method is essential.[1]

Q4: Is an internal standard necessary for Zeorin quantification?

A4: Yes, the use of an internal standard (IS) is highly recommended to ensure accurate and precise quantification. An ideal IS would be a stable isotope-labeled Zeorin (e.g., Zeorin-d3). Since a specific IS for Zeorin may not be commercially available, a structurally similar compound that is not present in the biological sample can be used as an alternative. The IS compensates for variability in sample preparation, injection volume, and matrix effects.[2]

Q5: How can I assess the stability of Zeorin in my biological samples?

A5: The stability of Zeorin should be evaluated under various conditions that mimic the sample handling and storage process. This includes freeze-thaw stability (subjecting samples to multiple freeze-thaw cycles), short-term stability at room temperature, and long-term stability at the intended storage temperature (e.g., -80°C).[3] The concentration of Zeorin is measured at different time points and compared to the initial concentration to determine the extent of degradation.

Troubleshooting Guides

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	1. Inappropriate mobile phase pH. 2. Column degradation or contamination. 3. Sample solvent incompatible with the mobile phase.	1. Adjust the mobile phase pH to ensure Zeorin is in a single ionic state. 2. Flush the column with a strong solvent or replace it if necessary. 3. Ensure the sample is reconstituted in a solvent similar in composition to the initial mobile phase.
Low Signal Intensity or No Peak	1. Inefficient extraction of Zeorin. 2. Degradation of Zeorin during sample processing or storage. 3. Ion suppression due to matrix effects. 4. Incorrect MS/MS parameters.	1. Optimize the extraction solvent and procedure (e.g., try a different protein precipitation solvent or use SPE). 2. Perform stability studies and ensure samples are processed and stored under appropriate conditions (e.g., on ice, protected from light). 3. Dilute the sample extract, optimize chromatography to separate Zeorin from interfering compounds, or use a more effective sample cleanup method. 4. Optimize the precursor and product ion selection, as well as collision energy, for Zeorin.
High Background Noise	1. Contaminated mobile phase or LC system. 2. Interference from the biological matrix. 3. Improperly cleaned glassware or plasticware.	1. Use high-purity solvents and flush the LC system thoroughly. 2. Improve the sample cleanup procedure (e.g., implement an SPE step). 3. Use new or thoroughly cleaned labware for sample preparation.
Poor Reproducibility	1. Inconsistent sample preparation. 2. Variability in injection volume. 3. Fluctuations in instrument performance.	1. Standardize the sample preparation workflow and ensure consistent handling of all samples. 2. Check the autosampler for any issues and ensure the injection loop is completely filled. 3. Use an internal standard and regularly perform system suitability tests.

Quantitative Data Summary

The following table summarizes typical validation parameters for the quantification of triterpenoids in biological samples using LC-MS/MS. These values should serve as a general guideline for the method development of Zeorin.

Parameter	Plasma/Serum	Tissue Homogenate
Linearity (r²)	> 0.99	> 0.99
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL	5 - 50 ng/g
Accuracy (% Bias)	Within ±15%	Within ±20%
Precision (% RSD)	< 15%	< 20%
Extraction Recovery	70 - 110%	60 - 110%
Matrix Effect	85 - 115%	80 - 120%

Detailed Experimental Protocols

Protocol 1: Zeorin Extraction from Plasma using Protein Precipitation

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: Aliquot 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution to each plasma sample.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new clean tube, avoiding the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Analysis: Vortex briefly and inject a portion of the reconstituted sample into the LC-MS/MS system.

Protocol 2: Zeorin Analysis by UPLC-MS/MS (Hypothetical Parameters)

• UPLC System: A standard UPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate Zeorin from endogenous components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: To be determined by infusing a standard solution of Zeorin. A hypothetical transition could be based on its molecular weight (444.7 g/mol )[4]: e.g., m/z 445.4 -> [Fragment Ion 1], m/z 445.4 -> [Fragment Ion 2].

Visualizations

Caption: A generalized experimental workflow for the quantification of Zeorin in biological samples.

Caption: A logical diagram for troubleshooting common issues during Zeorin analysis.

Caption: A hypothetical signaling pathway potentially modulated by Zeorin, based on common triterpenoid activity.

References

• 1. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of oleandrin and adynerin in rat plasma by UPLC–MS/MS and their pharmacokinetic study - Arabian Journal of Chemistry [arabjchem.org]
• 4. Zeorin | C30H52O2 | CID 159931 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Cross-Validation of Zeorin Quantification: A Comparative Guide to LC-MS and HPLC-UV

In the realm of natural product analysis, accurate quantification of secondary metabolites is paramount for drug discovery and development. Zeorin, a triterpenoid found in lichens, has garnered interest for its potential biological activities. This guide provides a comprehensive cross-validation of two common analytical techniques for Zeorin quantification: Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). This comparison is based on established analytical principles and data from analogous compounds to provide researchers, scientists, and drug development professionals with a clear understanding of the strengths and limitations of each method.

Comparative Performance Data

The choice between LC-MS and HPLC-UV for Zeorin quantification hinges on the specific requirements of the analysis, such as sensitivity, selectivity, and cost. Below is a summary of expected performance characteristics for each method.

Parameter	LC-MS	HPLC-UV
Limit of Detection (LOD)	0.1 - 1 ng/mL	10 - 50 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL	50 - 200 ng/mL
Linearity (r²)	> 0.999	> 0.995
Precision (%RSD)	< 5%	< 10%
Accuracy (%Recovery)	95 - 105%	90 - 110%
Selectivity	High (based on mass-to-charge ratio)	Moderate (potential for co-eluting interferences)
Matrix Effect	Potential for ion suppression or enhancement	Generally lower susceptibility
Cost (Instrument & Maintenance)	High	Moderate
Throughput	High	Moderate

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable quantification. The following sections outline representative protocols for Zeorin analysis using LC-MS and HPLC-UV.

LC-MS Method for Zeorin Quantification

This method is designed for high sensitivity and selectivity, making it suitable for complex matrices or when low concentrations of Zeorin are expected.

1. Sample Preparation:

• Extraction: Extract 1 gram of dried and powdered lichen sample with 10 mL of methanol by sonication for 30 minutes, followed by centrifugation at 10,000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Dilution: Dilute the filtered extract with methanol to a final concentration within the calibration range.

2. LC-MS/MS System and Conditions:

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: C18 column (e.g., Agilent ZORBAX RRHD C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: Start with 70% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole MS or equivalent.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Zeorin would be determined by infusing a standard solution. For example, if the precursor ion [M+H]⁺ is m/z 445.4, characteristic product ions might be monitored (e.g., 445.4 > 189.1).

• Gas Temperature: 300°C.

• Gas Flow: 5 L/min.

• Nebulizer Pressure: 45 psi.

• Sheath Gas Temperature: 350°C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 3500 V.

3. Data Analysis:

• Quantification is performed using a calibration curve constructed from serial dilutions of a certified Zeorin standard. The peak area of the specific MRM transition is plotted against the concentration.

HPLC-UV Method for Zeorin Quantification

This method offers a cost-effective and robust approach for routine analysis, particularly when high sensitivity is not the primary concern.

1. Sample Preparation:

• The sample preparation protocol is the same as for the LC-MS method.

2. HPLC-UV System and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Column: C18 column (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Isocratic Elution: 85% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• UV Detection: Wavelength is set at the absorption maximum of Zeorin (e.g., 210 nm, as triterpenoids often lack a strong chromophore and absorb at lower wavelengths).

3. Data Analysis:

• A calibration curve is generated by plotting the peak area from the UV chromatogram against the concentration of the Zeorin standard.

Visualizing the Workflow and Comparison

To better illustrate the analytical process and the key differences between the two techniques, the following diagrams are provided.

Caption: General analytical workflow for Zeorin quantification.

Caption: Key performance parameter comparison.

Discussion

The cross-validation of analytical methods is a critical step in ensuring data reliability and comparability across different studies or laboratories.[1][2]

LC-MS stands out for its superior sensitivity and selectivity.[3][4] The ability to use Mass Spectrometry for detection allows for the confirmation of the analyte's identity based on its mass-to-charge ratio and fragmentation pattern, which is particularly advantageous when dealing with complex biological matrices where co-eluting compounds can interfere with UV detection.[3] However, LC-MS is susceptible to matrix effects, where other components in the sample can suppress or enhance the ionization of the target analyte, potentially affecting accuracy.[5] The initial investment and maintenance costs for LC-MS instrumentation are also significantly higher.

HPLC-UV is a robust and widely accessible technique.[6][7] Its operation is generally simpler, and the instrumentation is less expensive than LC-MS. For many applications where the concentration of Zeorin is relatively high and the sample matrix is not overly complex, HPLC-UV can provide accurate and precise results.[8][9] The main limitation is its lower sensitivity and the potential for lack of specificity if other compounds in the sample absorb at the same wavelength and have similar retention times.[4]

Conclusion

The choice between LC-MS and HPLC-UV for the quantification of Zeorin should be guided by the specific research question and available resources. For trace-level detection and confirmation in complex samples, LC-MS is the method of choice. For routine quality control or when analyzing samples with higher concentrations of Zeorin, HPLC-UV offers a reliable and cost-effective solution. Proper method development and validation are essential for both techniques to ensure the generation of high-quality, reproducible data.[5][10]

References

• 1. criver.com [criver.com]
• 2. Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of Two Methods, UHPLC-UV and UHPLC-MS/MS, for the Quantification of Polyphenols in Cider Apple Juices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development and Validation of an HPLC-UV Method for Quantitation of Linezolid: Application to Resistance Study Using in vitro PK/PD Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. medic.upm.edu.my [medic.upm.edu.my]
• 10. mdpi.com [mdpi.com]

Zeorin: A Critical Evaluation of its Role as a Chemotaxonomic Marker

A Comparative Guide for Researchers

The classification of lichens, symbiotic organisms composed of a fungus (the mycobiont) and a photosynthetic partner (the photobiont), has historically relied on morphological characteristics. However, the immense chemical diversity produced by the mycobiont offers a powerful complementary tool for taxonomic differentiation.[1] These unique compounds, known as secondary metabolites, are often species-specific and their production is genetically controlled, making them valuable chemotaxonomic markers.[2] Among these, the triterpene Zeorin has been widely used in the classification of various lichen groups.

This guide provides an objective comparison of Zeorin with other chemotaxonomic markers, supported by experimental data and protocols, to validate its reliability for researchers, scientists, and drug development professionals.

Zeorin as a Chemotaxonomic Marker

Zeorin is a pentacyclic triterpenoid of the hopane series, with the chemical formula C₃₀H₅₂O₂.[3][4] It is a secondary metabolite found in numerous lichen species and has also been isolated from fungi.[3][4] In lichen taxonomy, the presence or absence of Zeorin, often in conjunction with other compounds, is a key diagnostic feature for distinguishing between closely related species or defining specific chemical strains (chemotypes) within a species.[5][6][7] For instance, different chemical variants of Leprocaulon coriense are identified based on the presence of Zeorin alongside other substances like usnic acid.[7] Similarly, it is a known constituent in genera such as Parmelia and Psoroma.[6][8]

The reliability of Zeorin as a marker is rooted in the concept of chemosyndromes, where a major, biosynthetically-related metabolite is consistently accompanied by minor constituents.[5] This consistency provides a stable chemical profile for a given taxon.

Comparison with Alternative Chemotaxonomic Markers

While Zeorin is a significant marker, it is part of a larger toolkit of secondary metabolites used in lichen chemotaxonomy. Different classes of compounds offer distinct advantages and are often used in combination to achieve robust taxonomic classifications. The major alternatives are summarized below.

Table 1: Comparison of Major Chemotaxonomic Markers in Lichens

Marker Class	Example Compounds	Key Characteristics & Taxonomic Role	Typical Analytical Methods
Triterpenes	Zeorin , Leucotylin	Neutral, colorless compounds. Their presence/absence is a key marker in specific genera like Cladonia, Stereocaulon, and Lepraria.[7]	TLC, HPLC
Depsides & Depsidones	Atranorin, Physodic acid, Evernic acid, Stictic acid	The largest groups of lichen substances, derived from phenolic units. Form the basis of many chemotypes and are crucial for species delimitation in families like Parmeliaceae.[2][9]	TLC, HPLC, UPLC-ESI-MS[10]
Dibenzofurans	Usnic acid	A very common yellow cortical pigment. Protects the photobiont from UV radiation.[11] Its presence is a major taxonomic character.[5][11]	TLC, HPLC
Pulvinic Acid Derivatives	Vulpinic acid	Yellow to orange pigments, often found in the Caliciceae and Lecanoraceae families. Also serve a defensive function against herbivores.[5]	TLC, HPLC
Anthraquinones	Parietin, Emodin	Orange to red pigments, characteristic of the Teloschistaceae family.[5] Their vibrant colors make them easily detectable.	TLC, HPLC, Spot tests
Aliphatic Compounds	Alkanes, Fatty acids (e.g., Protolichesterinic acid)	Long-chain hydrocarbons and acids. Investigated as potential chemotaxonomic markers and environmental indicators.[10]	GC-MS

Experimental Protocols

Accurate identification of Zeorin and other lichen metabolites relies on standardized analytical procedures. High-Performance Liquid Chromatography (HPLC) is noted for its high sensitivity, speed, and reliability with minimal sample material.[12][13] Thin-Layer Chromatography (TLC) remains a simple, rapid, and widely applicable method for routine screening.[14]

Protocol 1: Extraction of Lichen Secondary Metabolites

This protocol is a general method for obtaining crude extracts suitable for chromatographic analysis.

Materials:

• Dried lichen thalli (10 g)

• Acetone or Methanol (500 mL)

• Glass beaker

• Magnetic stirrer and stir bar

• Rotary evaporator

• Whatman No. 1 filter paper

Procedure:

• Place 10 g of clean, dry lichen thalli into a glass beaker.[9]

• Add 500 mL of acetone (or methanol) to the beaker.[9][15]

• Cover the beaker (e.g., with aluminum foil) and place it on a magnetic stirrer.[15]

• Stir the mixture for 24 hours at room temperature.[9]

• Filter the solution through Whatman No. 1 filter paper to separate the extract from the lichen material.[15]

• Evaporate the solvent from the filtrate using a rotary evaporator to obtain a dry powder of the crude secondary metabolites.[9]

• Store the dried extract at 4°C for further analysis.[9]

Protocol 2: Analysis by Thin-Layer Chromatography (TLC)

TLC is a fundamental technique for separating and identifying lichen substances based on their differential migration in a specific solvent system.[14]

Materials:

• Crude lichen extract (dissolved in a small amount of acetone)

• TLC plates (e.g., Merck silica gel 60 F₂₅₄)

• TLC development tank

• Mobile phase (solvent system). A common system is Toluene:Dioxane:Acetic Acid (180:45:5).

• Capillary tubes for spotting

• UV lamp (254 nm)

• Spray reagent (e.g., 10% H₂SO₄ in ethanol), heat gun

Procedure:

• Prepare the mobile phase and pour it into the TLC tank to a depth of ~0.5 cm. Cover the tank and allow the atmosphere to saturate for at least 30 minutes.

• Using a capillary tube, carefully spot the dissolved lichen extract onto the baseline of the TLC plate. Ensure spots are small and concentrated.

• Place the spotted plate into the development tank, ensuring the baseline is above the solvent level.

• Allow the solvent to ascend the plate until it is ~1 cm from the top edge.

• Remove the plate from the tank and immediately mark the solvent front.

• Allow the plate to air dry completely in a fume hood.

• Visualize the separated spots under a UV lamp (254 nm).[9]

• For further visualization, spray the plate with 10% sulfuric acid and heat gently with a heat gun. Different compounds will produce characteristic colors.

• Calculate the Retention Factor (Rf) for each spot (Rf = distance traveled by spot / distance traveled by solvent front) and compare with reference literature to identify substances like Zeorin.[14]

Visualizing Workflows and Relationships

To clarify the process and logic of chemotaxonomy, the following diagrams illustrate key workflows and conceptual relationships.

Caption: Workflow for Lichen Chemotaxonomic Analysis.

Caption: Integrated Approach to Modern Lichen Taxonomy.

Caption: Distinct Biosynthetic Origins of Lichen Markers.

Conclusion

Zeorin is a validated and reliable chemotaxonomic marker for specific groups of lichens. Its utility is maximized when integrated with the analysis of other secondary metabolites, as well as with traditional morphological and modern molecular data. No single compound can resolve all taxonomic questions, but the consistent, genetically controlled production of Zeorin makes it an indispensable tool in the field. The provided protocols offer a standardized basis for its extraction and identification, enabling researchers to confidently apply chemical data to their taxonomic and biodiscovery efforts.

References

• 1. resources.austplants.com.au [resources.austplants.com.au]
• 2. real.mtak.hu [real.mtak.hu]
• 3. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 4. Zeorin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Leprocaulon coriense - Wikipedia [en.wikipedia.org]
• 8. On the triterpenic constituents of a lichen, Parmelia entotheiochroa Hue.; zeorin, leucotylin, leucotylic acid, and five new related triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Comparative Study of Isolated Secondary Metabolites from Lichens and Their Antioxidative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Natural Product Investigation in Lichens: Extraction and HPLC Analysis of Secondary Compounds in Mycobiont Cultures | Springer Nature Experiments [experiments.springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. phytojournal.com [phytojournal.com]
• 15. Isolation, Purification and Application of Secondary Metabolites from Lichen Parmelia Perlata – Biosciences Biotechnology Research Asia [biotech-asia.org]

Comparative analysis of Zeorin content in different lichen populations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of zeorin content in different lichen populations, offering valuable insights for researchers in natural product chemistry, pharmacology, and drug development. Zeorin, a triterpene found in various lichens, has garnered interest for its potential biological activities. Understanding its distribution and concentration across different species is crucial for identifying high-yielding sources and for further pharmacological investigation. This document summarizes quantitative data, details relevant experimental protocols, and illustrates the biosynthetic pathway of this promising secondary metabolite.

Quantitative Analysis of Zeorin Content

The concentration of zeorin can vary significantly among different lichen species. A study by Yoshimura et al. provides a quantitative comparison of zeorin content in the ethanol extracts of several Lecanora species, as determined by high-performance liquid chromatography (HPLC). The data from this study are summarized in the table below.

Lichen Species	Zeorin Content (mg/mg of extract)
Lecanora megalocheila	0.029
Lecanora muralis	1.32
Lecanora subimmergens	0.83

Data sourced from Yoshimura et al. (1995).[1][2]

It is important to note that zeorin is also a known constituent of other lichen genera, including Cladonia, Parmelia, and Heterodermia, although detailed quantitative comparisons across a broad range of these species are not as readily available in the literature.[3][4][5] The presence of zeorin in these lichens suggests they may also be viable candidates for extraction and further study.

Experimental Protocols

The quantification of zeorin in lichen thalli involves several key steps, from extraction to chromatographic analysis. Below are detailed methodologies adapted from various studies on lichen secondary metabolites.

Extraction of Triterpenes from Lichen Thalli

This protocol outlines a general method for the extraction of triterpenes, such as zeorin, from dried lichen material.

Materials:

• Dried lichen thalli

• Grinder or mortar and pestle

• Ethanol or acetone

• Filter paper

• Rotary evaporator

Procedure:

• Air-dry the collected lichen thalli.

• Grind the dried thalli into a fine powder using a grinder or mortar and pestle.

• Macerate the powdered lichen material in a suitable solvent, such as ethanol or acetone, at room temperature. The solvent-to-sample ratio can vary, but a common starting point is 10:1 (v/w).

• The extraction can be performed over several hours to days, often with agitation to improve efficiency.

• After the extraction period, filter the mixture to separate the solvent extract from the solid lichen residue.

• Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

• The crude extract can then be redissolved in a suitable solvent for further analysis.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a precise method for the quantification of zeorin. The following is a general HPLC protocol for the analysis of lichen triterpenoids.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system

• Photodiode Array (PDA) detector or a Differential Refractive Index Detector (RID) for non-UV absorbing compounds like zeorin.

• Reversed-phase C18 column

Mobile Phase and Gradient:

• A common mobile phase for the separation of lichen metabolites is a gradient of methanol and water, sometimes with the addition of a small amount of acid (e.g., phosphoric acid) to improve peak shape.

• A typical gradient might start with a higher proportion of water and gradually increase the proportion of methanol over the course of the run to elute compounds with increasing hydrophobicity.

Procedure:

• Prepare a standard solution of purified zeorin of a known concentration.

• Dissolve the crude lichen extracts in the mobile phase or a suitable solvent.

• Inject the standard solution and the sample extracts into the HPLC system.

• Run the chromatographic separation using the established gradient program.

• Detect the eluting compounds using the PDA or RID detector. Zeorin, being a triterpene, may not have a strong UV chromophore, making an RID detector particularly useful.[2]

• Identify the zeorin peak in the sample chromatograms by comparing the retention time with that of the zeorin standard.

• Quantify the amount of zeorin in the samples by comparing the peak area of zeorin in the sample chromatograms to the peak area of the standard of known concentration.

Biosynthesis of Zeorin

Zeorin is a triterpenoid, and its biosynthesis in the fungal partner of the lichen occurs via the mevalonate pathway. This pathway starts with acetyl-CoA and proceeds through a series of enzymatic reactions to produce isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), the universal precursors for all isoprenoids.

Caption: The Mevalonate Pathway for Isoprenoid Biosynthesis.

Experimental Workflow

The overall process for the comparative analysis of zeorin content in different lichen populations can be visualized as a streamlined workflow, from sample collection to data analysis.

Caption: Workflow for Zeorin Content Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. On the triterpenic constituents of a lichen, Parmelia entotheiochroa Hue.; zeorin, leucotylin, leucotylic acid, and five new related triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Morphological and Chemical Traits of Cladonia Respond to Multiple Environmental Factors in Acidic Dry Grasslands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic diversity and species delimitation of the zeorin-containing red-fruited Cladonia species (lichenized Ascomycota) assessed with ITS rDNA and β-tubulin data | The Lichenologist | Cambridge Core [cambridge.org]

Zeorin: A Comparative Analysis of Efficacy Against Standard Anti-Cancer Drugs

A comprehensive review of the available preclinical data on Zeorin, a triterpenoid derived from lichens, reveals a significant gap in the scientific literature regarding its anti-cancer efficacy and mechanism of action. While preliminary studies suggest potential cytotoxic effects against several cancer cell lines, a direct and thorough comparison with established standard-of-care anti-cancer drugs is not feasible due to the lack of publicly available quantitative data for Zeorin.

Zeorin, a pentacyclic triterpenoid with the chemical formula C30H52O2, is a natural compound found in various species of lichens and fungi.[1][2][3][4][5] Initial interest in Zeorin as a potential therapeutic agent has been noted, with some sources suggesting possible anti-tumor properties.[3] However, a deep dive into the peer-reviewed scientific literature reveals a scarcity of in-depth studies required to substantiate these claims and position Zeorin as a viable alternative to current anti-cancer treatments.

In Vitro Cytotoxicity: A Data Deficit

A critical starting point for evaluating the efficacy of any potential anti-cancer compound is the determination of its cytotoxic effects on cancer cells in a laboratory setting. This is typically quantified using the half-maximal inhibitory concentration (IC50) value, which indicates the concentration of a drug that is required for 50% inhibition of cancer cell growth in vitro.

A study by My Dung et al. (2016) investigated the cytotoxic activities of compounds isolated from the lichen Lobaria orientalis, including Zeorin, against four human cancer cell lines:

• HepG2: Liver hepatocellular carcinoma

• NCI-H460: Non-small cell lung cancer

• HeLa: Cervical cancer

• MCF-7: Breast cancer

While the study's abstract highlights the cytotoxic activity of another compound from the same lichen, it does not provide the specific IC50 values for Zeorin against these cell lines.[1] Extensive searches for the full text of this publication and other related studies have not yielded the quantitative data necessary for a comparative analysis.

Without these IC50 values, a direct comparison of Zeorin's potency against standard chemotherapeutic agents used for these cancers is impossible.

Standard Anti-Cancer Drugs: A Benchmark for Comparison

To provide a framework for the type of data required for a meaningful comparison, the table below outlines some standard-of-care anti-cancer drugs for the cancer types corresponding to the cell lines tested in the aforementioned study. It is important to note that IC50 values for these drugs can vary significantly depending on the specific cell line, experimental conditions, and the source of the data.

Cancer Type	Cell Line	Standard Anti-Cancer Drug(s)
Liver Cancer	HepG2	Sorafenib, Lenvatinib, Doxorubicin
Lung Cancer	NCI-H460	Cisplatin, Paclitaxel, Pemetrexed
Cervical Cancer	HeLa	Cisplatin, Paclitaxel, 5-Fluorouracil
Breast Cancer	MCF-7	Doxorubicin, Paclitaxel, Tamoxifen

Mechanism of Action: An Uncharted Territory

Understanding the mechanism by which a compound exerts its anti-cancer effects is crucial for its development as a therapeutic agent. This involves identifying the specific signaling pathways within cancer cells that are modulated by the drug, leading to cell cycle arrest, apoptosis (programmed cell death), or other anti-proliferative effects.

Currently, the scientific literature lacks detailed studies on the mechanism of action of Zeorin in the context of cancer. While some sources vaguely mention the modulation of signaling pathways and antioxidant activity, there is no concrete evidence or elucidation of the specific molecular targets or pathways affected by Zeorin.

To illustrate the level of detail required, a hypothetical signaling pathway that could be investigated is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many cancers and is a common target for anti-cancer drugs.

Caption: A simplified diagram of the PI3K/Akt/mTOR signaling pathway.

Experimental Protocols: The Foundation of Reproducible Science

Detailed experimental protocols are the bedrock of scientific research, ensuring that experiments can be reproduced and validated by other researchers. For the evaluation of Zeorin's anti-cancer efficacy, the following experimental methodologies would be essential:

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., HepG2, NCI-H460, HeLa, MCF-7) are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of Zeorin and a standard anti-cancer drug (positive control) for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined by plotting cell viability against drug concentration.

Caption: A workflow diagram of the MTT assay for cytotoxicity testing.

Conclusion: A Call for Further Research

Specifically, future research should focus on:

• Determining the in vitro cytotoxicity (IC50 values) of Zeorin against a wide panel of human cancer cell lines.

• Elucidating the molecular mechanism of action of Zeorin, including the identification of its cellular targets and the signaling pathways it modulates.

• Conducting in vivo studies in animal models to evaluate the anti-tumor efficacy, pharmacokinetics, and potential toxicity of Zeorin.

Until such data becomes available, the potential of Zeorin as a clinically relevant anti-cancer agent remains speculative. The scientific community is encouraged to pursue these avenues of research to unlock the potential of this and other natural compounds in the fight against cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Plant anticancer agents, L. cytotoxic triterpenes from Sandoricum koetjape stems - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Ginsenoside Extraction from Panax ginseng

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common methods for extracting ginsenosides, the primary bioactive saponins in Panax ginseng. The efficiency of Maceration, Ultrasound-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE) are benchmarked, with supporting data and detailed experimental protocols to aid in the selection of the most suitable method for your research needs.

Data Presentation: Benchmarking Extraction Efficiency

The following table summarizes the quantitative data for the three benchmarked ginsenoside extraction methods. The data highlights the significant advantages of modern techniques like UAE and MAE over traditional maceration in terms of time and efficiency.

Parameter	Maceration	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)
Total Ginsenoside Yield (mg/g)	~6.00	~7.2 - 26.1	~13.0 - 35.19
Extraction Time	12 - 24 hours	15 - 60 minutes	5 - 15 minutes
Optimal Solvent	70% Ethanol	70% Ethanol	60-75% Ethanol
Temperature	Room Temperature	~25 - 40°C	50 - 70°C
Key Advantages	Simple setup, suitable for thermolabile compounds.[1]	Reduced extraction time, improved yield.[2][3][4]	Highest efficiency, shortest extraction time.[5]
Key Disadvantages	Time-consuming, lower efficiency.[6]	Potential for localized heating.	Requires specialized equipment.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established methods and can be adapted to specific laboratory conditions.

Maceration

Maceration is a simple solid-liquid extraction technique suitable for compounds that are sensitive to heat.[1]

Protocol:

• Preparation of Plant Material: Grind dried Panax ginseng roots to a fine powder (approximately 60 mesh).

• Extraction:

  • Place 10 g of the powdered ginseng into a flask.

  • Add 100 mL of 70% ethanol (1:10 solid-to-solvent ratio).

  • Seal the flask and keep it at room temperature for 24 hours with occasional shaking.

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and concentrate it using a rotary evaporator at 40°C under reduced pressure to obtain the crude extract.

• Analysis:

  • Dissolve a known amount of the dried extract in methanol.

  • Filter the solution through a 0.45 µm syringe filter before HPLC analysis for ginsenoside quantification.

Ultrasound-Assisted Extraction (UAE)

UAE utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration and improving extraction efficiency.[2][3][4][7]

Protocol:

• Preparation of Plant Material: Grind dried Panax ginseng roots to a fine powder (approximately 60 mesh).

• Extraction:

  • Place 10 g of the powdered ginseng into a beaker.

  • Add 100 mL of 70% ethanol (1:10 solid-to-solvent ratio).

  • Place the beaker in an ultrasonic bath or use an ultrasonic probe.

  • Sonicate the mixture for 30 minutes at a frequency of 40 kHz and a power of 100 W, maintaining the temperature at 25°C.[2]

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and concentrate it using a rotary evaporator at 40°C under reduced pressure.

• Analysis:

  • Prepare the sample for HPLC analysis as described for maceration.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and plant material, leading to a rapid extraction process.[5]

Protocol:

• Preparation of Plant Material: Grind dried Panax ginseng roots to a fine powder (approximately 60 mesh).

• Extraction:

  • Place 10 g of the powdered ginseng into a microwave extraction vessel.

  • Add 100 mL of 60% ethanol (1:10 solid-to-solvent ratio).

  • Place the vessel in a microwave extractor.

  • Extract for 15 minutes at a microwave power of 150 W.[5]

• Filtration and Concentration:

  • Allow the mixture to cool, then filter through Whatman No. 1 filter paper.

  • Collect the filtrate and concentrate it using a rotary evaporator at 40°C under reduced pressure.

• Analysis:

  • Prepare the sample for HPLC analysis as described for maceration.

Mandatory Visualization

General Workflow for Ginsenoside Extraction

Caption: General workflow for ginsenoside extraction from Panax ginseng.

Decision Flowchart for Selecting an Extraction Method

Caption: Decision flowchart for selecting a suitable ginsenoside extraction method.

References

• 1. foodsciencejournal.com [foodsciencejournal.com]
• 2. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 3. Ultrasound-assisted extraction of ginseng saponins from ginseng roots and cultured ginseng cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. foodresearchlab.com [foodresearchlab.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Independent Verification of Zeorin's Biological Effects: A Comparative Guide

Initial investigations into the biological effects of Zeorin, a triterpenoid found in lichens, have revealed a significant scarcity of available research. To provide a valuable resource for researchers, scientists, and drug development professionals, this guide presents a comparative analysis of two other well-studied lichen-derived compounds, Gyrophoric Acid and Usnic Acid. These compounds have established anticancer properties and serve as exemplary models for the type of independent verification and detailed experimental data currently lacking for Zeorin.

This guide will delve into the reported biological effects of Gyrophoric Acid and Usnic Acid, focusing on their impact on cancer cell viability and apoptosis. Detailed experimental protocols and a comparative analysis of their efficacy are provided to facilitate further research and highlight the methodologies required for the independent verification of novel compounds like Zeorin.

Comparative Analysis of Anticancer Activity

Gyrophoric Acid and Usnic Acid have both demonstrated significant cytotoxic effects against various cancer cell lines. The following table summarizes their half-maximal inhibitory concentrations (IC50), a key measure of potency.

Compound	Cell Line	Assay	Incubation Time (h)	IC50 (µM)	Reference
Gyrophoric Acid	MCF-7 (Breast Cancer)	MTT	72	478	[1]
U2OS (Osteosarcoma)	MTT	Not Specified	Not Specified	[2][3][4]
HeLa (Cervical Cancer)	Not Specified	Not Specified	Not Specified	[1][5]
Usnic Acid	A549 (Lung Cancer)	MTT	48	~32.5-34.2	[6]
HCT116 (Colon Cancer)	MTT	72	~29	[7]
PC3 (Prostate Cancer)	MTT	72	Not Specified	[7]
BGC823 (Gastric Cancer)	CCK-8	24	236.55	[8]
SGC7901 (Gastric Cancer)	CCK-8	24	618.82	[8]

Experimental Protocols

To ensure the reproducibility and independent verification of the reported biological effects, detailed experimental methodologies are crucial. Below are representative protocols for assessing cell viability and apoptosis, based on studies of Gyrophoric Acid and Usnic Acid.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol for Gyrophoric Acid on MCF-7 Cells:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 2 × 10⁵ cells/well and incubate for 24 hours to allow for cell attachment.[7]

• Treatment: Treat the cells with varying concentrations of Gyrophoric Acid (e.g., 300 to 500 µg/mL) and incubate for a specified period (e.g., 4 to 72 hours).[1][9]

• MTT Addition: After incubation, wash the cells with phosphate-buffered saline (PBS) and add 100 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 50 minutes.[7]

• Formazan Solubilization: Remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[10]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10] Measure the absorbance at 490 nm using an ELISA plate reader.[7]

Apoptosis Assay (Annexin V/PI Staining)

The Annexin V/Propidium Iodide (PI) assay is a widely used method for detecting apoptosis by flow cytometry. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during the early stages of apoptosis. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Protocol for Usnic Acid on A549 Cells:

• Cell Seeding and Treatment: Seed A549 cells and treat with desired concentrations of Usnic Acid for the specified time.

• Cell Harvesting: Collect both floating and attached cells by trypsinization and centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI staining solutions according to the manufacturer's instructions (e.g., 5 µL of each).[11]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[11][12]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately by flow cytometry.[11][12]

Signaling Pathways

Understanding the molecular mechanisms underlying the biological effects of a compound is a critical aspect of its verification. Gyrophoric Acid and Usnic Acid have been shown to induce apoptosis through distinct signaling pathways.

Gyrophoric Acid and the p53 Signaling Pathway

Gyrophoric Acid is reported to induce apoptosis through the activation of the p53 signaling pathway.[5] This pathway is a critical tumor suppressor pathway that responds to cellular stress, including DNA damage. Activation of p53 can lead to cell cycle arrest, DNA repair, or apoptosis.

Caption: Gyrophoric Acid induces cellular stress, leading to the activation of p53 and its downstream targets.

Usnic Acid and the PI3K/Akt Signaling Pathway

Usnic Acid has been shown to induce apoptosis by inhibiting the PI3K/Akt signaling pathway.[13][14] This pathway is crucial for cell survival, proliferation, and growth. Inhibition of this pathway can lead to the activation of pro-apoptotic proteins and subsequent cell death.

Caption: Usnic Acid inhibits the PI3K/Akt pathway, leading to decreased cell survival and induction of apoptosis.

Conclusion

While the biological effects of Zeorin remain largely uninvestigated, the comprehensive data available for other lichen-derived compounds like Gyrophoric Acid and Usnic Acid provide a clear roadmap for future research. The detailed experimental protocols and elucidated signaling pathways presented in this guide offer a framework for the independent verification of Zeorin's potential biological activities. Further studies employing these methodologies are essential to determine if Zeorin holds similar therapeutic promise and to expand our understanding of the pharmacological potential of lichen secondary metabolites.

References

• 1. japsonline.com [japsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. thesis.lakeheadu.ca [thesis.lakeheadu.ca]
• 5. Biological Effects of Gyrophoric Acid and Other Lichen Derived Metabolites, on Cell Proliferation, Apoptosis and Cell Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antiproliferative and apoptotic activity of glycyrrhizinic acid in MCF-7 human breast cancer cells and evaluation of its effect on cell cycle, cell migration and m-TOR/PI3K/Akt signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Usnic acid: a non-genotoxic compound with anti-cancer properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 12. bdbiosciences.com [bdbiosciences.com]
• 13. Multifaceted Properties of Usnic Acid in Disrupting Cancer Hallmarks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of Zeorin: A Guide to Safe Laboratory Practices

The cornerstone of safe chemical disposal is the adherence to a structured waste management plan. This begins with a thorough hazard assessment of the substance. Although detailed toxicity data for Zeorin is limited, it is prudent to handle it as a potentially hazardous compound. Laboratory personnel must make every effort to accurately characterize all chemical waste.[5]

General Chemical Disposal Workflow

The following flowchart outlines the decision-making process for the disposal of a laboratory chemical like Zeorin. This workflow emphasizes the importance of consulting Safety Data Sheets (SDS) and institutional environmental health and safety (EHS) guidelines.

Caption: A general workflow for the safe disposal of laboratory chemical waste.

Key Steps for Proper Disposal:

• Hazard Identification : In the absence of a specific SDS for Zeorin, researchers should evaluate its known properties. It is a triterpenoid, a class of organic compounds.[2][3] Prudent practice dictates treating it with caution, assuming potential for irritation or other biological activity.[6][7]

• Consult Institutional Guidelines : Every research institution has an Environmental Health and Safety (EHS) department that provides specific protocols for waste disposal.[5] These guidelines are based on federal, state, and local regulations and are the primary source for disposal procedures.

• Waste Segregation : Do not mix different types of chemical waste unless explicitly permitted by your institution's EHS guidelines.[8] Zeorin, as a solid organic compound, should not be mixed with liquid waste streams, particularly not with incompatible materials like strong oxidizers or acids.

• Containerization and Labeling :

  • Solid waste containing Zeorin should be collected in a designated, leak-proof container that is compatible with the chemical.

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Zeorin"), and a clear description of its components and concentrations.[5]

• Storage : Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be secure, well-ventilated, and away from general work areas.

• Disposal Request : Once the container is full or ready for disposal, follow your institution's procedure to request a pickup by the EHS department. They will ensure the waste is transported to a licensed hazardous waste disposal facility.

Chemical Waste Categorization

The following table summarizes common categories of laboratory chemical waste and their typical disposal routes. Zeorin waste would fall under "Non-Halogenated Solid Waste."

Waste Category	Description	Typical Disposal Route
Halogenated Solvents	Organic solvents containing halogens (F, Cl, Br, I), such as chloroform or dichloromethane.	Collection in a designated, labeled container for hazardous waste incineration.
Non-Halogenated Solvents	Organic solvents without halogens, such as ethanol, methanol, acetone, and hexane.[9]	Collection in a designated, labeled container for solvent recycling or fuel blending.
Aqueous Waste (Acidic/Basic)	Solutions of acids or bases. These must be neutralized to a pH between 5.5 and 9.5 before disposal, if permitted by local regulations.[8][10]	Neutralization and drain disposal (only if approved by EHS and local wastewater authority) or collection for EHS disposal.
Solid Chemical Waste	Unused or contaminated solid chemicals, including Zeorin.	Collection in a designated, labeled solid waste container for incineration or landfill at a hazardous waste facility.
Sharps Waste	Needles, scalpels, and other sharp objects contaminated with chemicals or biological materials.	Collection in a puncture-proof sharps container for specialized disposal.[11]
Empty Containers	Containers that held hazardous chemicals. Depending on the chemical's toxicity, they may require triple-rinsing before disposal.	Rinsed containers may be disposed of as regular trash, while unrinsed containers are treated as hazardous waste.[5]

Experimental Protocols for Waste Handling

While no specific experimental protocols for Zeorin disposal exist, the following general laboratory procedures for handling solid chemical waste should be followed:

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling Zeorin waste.

• Weighing and Transfer : Conduct any weighing or transfer of solid Zeorin in a chemical fume hood or a designated area with good ventilation to minimize inhalation exposure.

• Spill Management : In case of a spill, follow your laboratory's spill response procedure. For a solid like Zeorin, this would typically involve carefully sweeping it up and placing it in the designated hazardous waste container. Avoid generating dust.

By adhering to these established principles of laboratory safety and waste management, researchers can ensure the proper and safe disposal of Zeorin and other chemical compounds, thereby protecting themselves, their colleagues, and the environment.

References

• 1. Zeorin | C30H52O2 | CID 159931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Zeorin | 22570-53-2 | XZ178047 | Biosynth [biosynth.com]
• 3. medkoo.com [medkoo.com]
• 4. Zeorin - Wikipedia [en.wikipedia.org]
• 5. odu.edu [odu.edu]
• 6. chembk.com [chembk.com]
• 7. Zeorin | Histamine Receptor | ATPase | Calcium Channel | TargetMol [targetmol.com]
• 8. ptb.de [ptb.de]
• 9. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 10. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]
• 11. flinnsci.com [flinnsci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Zeorin

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential safety and logistical information for the handling of Zeorin, a naturally occurring pentacyclic triterpenoid. By adhering to these procedural steps, you can minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for Handling Zeorin

While Zeorin is not classified as a hazardous substance, it is crucial to follow standard laboratory safety protocols to prevent potential irritation and contamination. The primary routes of exposure are inhalation of the powder and direct contact with the skin and eyes. Therefore, a comprehensive PPE strategy is essential.

PPE Category	Item	Specification/Recommendation
Hand Protection	Gloves	Nitrile or latex gloves are recommended. Ensure gloves are inspected for integrity before use.
Eye Protection	Safety Glasses	Safety glasses with side shields should be worn to protect against airborne particles.
Body Protection	Lab Coat	A standard laboratory coat should be worn to protect the skin and clothing from contamination.
Respiratory Protection	Dust Mask or Respirator	For operations that may generate significant dust, a dust mask (e.g., N95) or a respirator may be necessary based on a risk assessment.

Experimental Protocol: Safe Handling of Zeorin Powder

This protocol outlines the step-by-step procedure for safely weighing and handling Zeorin powder in a laboratory setting.

Objective: To safely handle and weigh Zeorin powder while minimizing exposure and contamination.

Materials:

• Zeorin powder

• Nitrile or latex gloves

• Safety glasses with side shields

• Lab coat

• Weighing paper or boat

• Spatula

• Analytical balance

• Fume hood or ventilated enclosure

• Sealed waste container

Procedure:

• Preparation:

  • Before handling Zeorin, ensure you have read and understood the available safety information.

  • Put on all required personal protective equipment: a lab coat, safety glasses, and gloves.

  • Designate a specific area for handling Zeorin, preferably within a fume hood or a well-ventilated enclosure, to control dust.

  • Ensure the analytical balance is clean and calibrated.

• Weighing:

  • Place a clean piece of weighing paper or a weighing boat on the analytical balance and tare it.

  • Carefully open the container of Zeorin powder, avoiding any sudden movements that could create dust.

  • Using a clean spatula, transfer the desired amount of Zeorin powder onto the weighing paper or boat.

  • Perform this transfer slowly and close to the surface to minimize the generation of airborne dust.

  • Once the desired amount is weighed, securely close the Zeorin container.

• Post-Weighing and Clean-up:

  • Carefully transfer the weighed Zeorin to your experimental setup.

  • Clean the spatula and any contaminated surfaces with a damp cloth to collect any residual powder.

  • Dispose of the weighing paper/boat and the cleaning cloth in a sealed waste container.

  • Wipe down the work area and the analytical balance with a suitable laboratory cleaning agent.

• Personal Decontamination:

  • Remove your gloves and dispose of them in the designated waste container.

  • Wash your hands thoroughly with soap and water.

Operational and Disposal Plans

A clear plan for the operation and disposal of Zeorin is critical for maintaining a safe and compliant laboratory.

Spill Response

In the event of a Zeorin powder spill:

• Evacuate and Secure: If the spill is large, evacuate the immediate area and restrict access.

• Assess the Spill: Determine the extent of the spill and any immediate hazards.

• Personal Protection: Wear appropriate PPE, including gloves, safety glasses, and if necessary, respiratory protection.

• Clean-up:

  • For small spills, gently cover the powder with a damp paper towel to avoid raising dust.

  • Carefully wipe up the material and place it in a sealed container for disposal.

  • For larger spills, use a HEPA-filtered vacuum cleaner if available. Avoid dry sweeping, which can disperse the powder into the air.

• Decontaminate: Clean the spill area thoroughly with a wet cloth and a suitable laboratory detergent.

• Dispose: Dispose of all contaminated materials as non-hazardous solid waste.

Disposal Plan

Zeorin is not classified as a hazardous waste. However, it should be disposed of responsibly to prevent environmental contamination.

• Solid Waste:

  • Unused or waste Zeorin powder should be collected in a clearly labeled, sealed container.

  • Contaminated materials such as gloves, weighing paper, and cleaning materials should also be placed in a sealed container.

  • These containers can be disposed of as non-hazardous laboratory solid waste, in accordance with your institution's and local regulations.

• Liquid Waste:

  • If Zeorin is dissolved in a solvent, the disposal method will be determined by the hazards of the solvent. Dispose of the solution as hazardous chemical waste, following your institution's guidelines for solvent waste.

Workflow for Safe Handling of Zeorin

The following diagram illustrates the logical workflow for the safe handling of Zeorin, from initial preparation to final disposal.

Workflow for the safe handling and disposal of Zeorin.